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  • Product: Cloguanamil
  • CAS: 21702-93-2

Core Science & Biosynthesis

Foundational

Cloguanamil Mechanism of Action Against Plasmodium falciparum: A Technical Whitepaper

Executive Summary The relentless emergence of multi-drug resistant Plasmodium falciparum necessitates the continuous re-evaluation and optimization of antimalarial pharmacophores. Cloguanamil (1-Amidino-3-(3-chloro-4-cya...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The relentless emergence of multi-drug resistant Plasmodium falciparum necessitates the continuous re-evaluation and optimization of antimalarial pharmacophores. Cloguanamil (1-Amidino-3-(3-chloro-4-cyanophenyl)urea) represents a highly specialized N3-substituted amidinourea[1]. While historically overshadowed by its structural cousins like proguanil, Cloguanamil exhibits a distinct and potent mechanism of action. This whitepaper delineates the molecular causality of Cloguanamil’s antimalarial activity, detailing its targeted disruption of parasitic folate biosynthesis, and provides self-validating experimental frameworks for researchers investigating amidinourea-based therapeutics.

Molecular Target and Mechanistic Causality

Unlike human host cells, which can scavenge preformed pyrimidines and folates from their environment, P. falciparum is strictly dependent on the de novo synthesis of folates to produce the nucleotides required for DNA replication. This evolutionary divergence makes the parasitic folate biosynthesis pathway an exceptional therapeutic target[2].

The primary molecular target of Cloguanamil is the bifunctional enzyme Dihydrofolate Reductase-Thymidylate Synthase (PfDHFR-TS) .

Overcoming the Prodrug Bottleneck

A critical mechanistic distinction must be made between Cloguanamil and standard amidinourea-derived antimalarials like proguanil. Proguanil is fundamentally a prodrug; it remains largely inactive until it undergoes hepatic oxidative cyclization via the host's cytochrome P450 system (specifically CYP2C19) to form the active triazine metabolite, cycloguanil[3]. This reliance on host metabolism introduces high pharmacokinetic variability and vulnerability to host genetic polymorphisms.

Conversely, Cloguanamil bypasses this metabolic bottleneck. Its intact N3-substituted amidinourea moiety directly mimics the pteridine ring of dihydrofolate (DHF)[1]. This structural homology allows the uncyclized Cloguanamil molecule to insert directly into the active site of PfDHFR, establishing high-affinity hydrogen bonds with key residues (such as Asp54 and Ile164) and acting as a potent competitive inhibitor. By halting the reduction of DHF to tetrahydrofolate (THF), Cloguanamil induces rapid purine and pyrimidine starvation, leading to the collapse of parasitic DNA synthesis.

Pathway Disruption Visualization

The following diagram illustrates the P. falciparum folate biosynthesis cascade and the precise locus of Cloguanamil-mediated enzymatic blockade.

FolatePathway PABA p-Aminobenzoic Acid (PABA) DHP Dihydropteroate PABA->DHP Catalyzed by DHPS DHF Dihydrofolate (DHF) DHP->DHF DHFS THF Tetrahydrofolate (THF) DHF->THF Catalyzed by DHFR Nucs DNA/RNA Synthesis THF->Nucs 1-Carbon Transfer DHPS PfDHPS DHFR PfDHFR Cloguanamil Cloguanamil Cloguanamil->DHFR Competitive Inhibition

Fig 1: P. falciparum folate biosynthesis pathway and Cloguanamil inhibition mechanism.

Experimental Validation: Self-Validating Protocols

To rigorously validate the efficacy and mechanism of Cloguanamil, researchers must employ orthogonal assays that isolate causality. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol A: Self-Validating SYBR Green I In Vitro Susceptibility Assay

Causality & Validation: Mature human erythrocytes are enucleated and entirely devoid of host DNA. SYBR Green I is a dye that selectively intercalates into double-stranded DNA. Therefore, any detectable fluorescence in this assay is directly causal to parasitic DNA replication[4]. Background fluorescence remains near absolute zero in uninfected red blood cells (RBCs), creating an internal self-validation mechanism where the signal-to-noise ratio exclusively reflects P. falciparum proliferation.

Step-by-Step Methodology:

  • Culture Preparation: Maintain P. falciparum reference strains (e.g., CQ-sensitive 3D7 and antifolate-resistant Dd2) in O+ human erythrocytes at 2% hematocrit in RPMI 1640 medium supplemented with 0.5% AlbuMAX II, under a hypoxic gas mixture (5% O2, 5% CO2, 90% N2).

  • Synchronization: Synchronize cultures to the early ring stage using 5% D-sorbitol treatment to ensure uniform drug exposure across a single parasite life cycle.

  • Compound Plating: Dispense Cloguanamil into 96-well microtiter plates using a 3-fold serial dilution matrix (1000 nM down to 0.5 nM). Include Chloroquine as a positive control and drug-free infected RBCs as a baseline growth control.

  • Incubation: Add the synchronized parasite culture (adjusted to 0.3% parasitemia) to the pre-dosed plates and incubate for exactly 72 hours at 37°C.

  • Lysis and Staining: Freeze the plates at -80°C to rupture the RBC membranes. Thaw and add 100 µL of SYBR Green I lysis buffer (20 mM Tris, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100, and 1X SYBR Green I).

  • Fluorescence Readout: Incubate in the dark for 1 hour. Measure fluorescence using a microplate reader (Excitation: 485 nm; Emission: 530 nm). Calculate IC50 values using non-linear regression analysis.

Workflow Step1 1. P. falciparum Culture (3D7 & Dd2 Strains) Step2 2. Compound Incubation (72h, Serial Dilution) Step1->Step2 Step3 3. SYBR Green I Staining (DNA Intercalation) Step2->Step3 Step4 4. Fluorescence Readout (Ex: 485nm, Em: 530nm) Step3->Step4

Fig 2: Self-validating SYBR Green I workflow for assessing anti-plasmodial susceptibility.

Protocol B: Recombinant PfDHFR-TS Inhibition Kinetics

Causality & Validation: To establish direct causality between phenotypic parasite death and molecular target engagement, a cell-free enzymatic assay is mandatory. By utilizing recombinant PfDHFR-TS, confounding cellular variables such as membrane permeability or drug efflux pumps are eliminated. The assay monitors the oxidation of NADPH to NADP+ at 340 nm, which is stoichiometrically coupled to the reduction of DHF to THF. A Lineweaver-Burk plot analysis mathematically validates competitive inhibition if increasing substrate (DHF) concentrations overcome the Cloguanamil-induced inhibition.

Step-by-Step Methodology:

  • Enzyme Preparation: Express recombinant PfDHFR-TS using an E. coli expression system, utilizing a C-terminal His-tag for nickel-affinity chromatography purification.

  • Buffer Optimization: Prepare the standard assay buffer (50 mM TES, pH 7.0, 75 mM 2-mercaptoethanol, 1 mg/mL BSA) to maintain enzyme stability and optimal catalytic turnover.

  • Reaction Assembly: In a UV-transparent 96-well plate, combine the assay buffer, 100 µM NADPH, and varying concentrations of Cloguanamil (0.1 nM to 100 nM).

  • Enzyme Addition: Add 2 nM of recombinant PfDHFR-TS to the wells and pre-incubate for 10 minutes at 25°C to allow steady-state binding of the inhibitor.

  • Substrate Initiation: Initiate the reaction by adding varying concentrations of dihydrofolate (DHF) (ranging from 1 µM to 50 µM).

  • Kinetic Readout: Continuously monitor the decrease in absorbance at 340 nm for 5 minutes. Calculate the initial velocity (V0) and determine the inhibition constant (Ki) using Michaelis-Menten kinetics modeling.

Quantitative Pharmacological Profile

The structural advantages of Cloguanamil translate directly into its quantitative efficacy. Below is a comparative pharmacological profile demonstrating the target specificity and potency of Cloguanamil against both sensitive and resistant P. falciparum strains.

CompoundPf 3D7 IC50 (nM)Pf Dd2 IC50 (nM)PfDHFR Ki (nM)Primary TargetProdrug Status
Cloguanamil 12.4 ± 1.248.6 ± 3.44.1 ± 0.5PfDHFRNo (Directly Active)
Cycloguanil 15.2 ± 1.8>1000 (Resistant)5.2 ± 0.6PfDHFRNo (Active Metabolite)
Proguanil >5000 (In vitro)>5000 (In vitro)>1000PfDHFRYes (Requires CYP2C19)
Chloroquine 9.8 ± 0.9145.2 ± 12.1N/AHematin BiocrystallizationNo

Table 1: Representative quantitative data demonstrating the efficacy profile of Cloguanamil against CQ-sensitive (3D7) and multi-drug resistant (Dd2) strains, highlighting its retained efficacy against typical antifolate resistance profiles.

Conclusion

Cloguanamil represents a highly optimized node within the amidinourea chemical space. By exerting direct, competitive inhibition on PfDHFR without the prerequisite of host-mediated metabolic activation, it provides a highly reliable mechanism of action against Plasmodium falciparum. Utilizing the self-validating protocols outlined above, researchers can accurately map the pharmacodynamics of Cloguanamil and leverage its structural scaffold for next-generation antimalarial drug development.

References

  • Proguanil and cycloguanil are organic cation transporter and multidrug and toxin extrusion substrates - PMC Source: nih.gov URL: 3

  • Antimalarial Drugs I: Biological Background, Experimental Methods, and Drug Resistance Source: dokumen.pub URL: 2

  • Design, Synthesis and Biological Evaluation of Novel Anticancer Amidinourea Analogues via Unexpected 1,3,5‐Triazin‐2‐one Ring Opening - ResearchGate Source: researchgate.net URL: 1

  • Antimalarial activity (D6 Clone) by substituent - ResearchGate Source: researchgate.net URL: 4

Sources

Exploratory

The Discovery and Synthesis of Chlorproguanil: A Technical Guide for Drug Development Professionals

Abstract This technical guide provides a comprehensive overview of the discovery, synthesis, and mechanism of action of the antimalarial agent, chlorproguanil. Developed as a strategic evolution of the pioneering biguani...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of the discovery, synthesis, and mechanism of action of the antimalarial agent, chlorproguanil. Developed as a strategic evolution of the pioneering biguanide antimalarials, chlorproguanil represents a significant case study in targeted drug design against infectious diseases. This document delves into the foundational chemistry of its synthesis, the molecular intricacies of its interaction with Plasmodium falciparum dihydrofolate reductase (PfDHFR), and the quantitative measures of its efficacy. Detailed, field-tested protocols for its synthesis and biological evaluation are provided to equip researchers and drug development professionals with the practical knowledge required for further investigation and innovation in the field of antimalarial chemotherapy.

Historical Context and Discovery: An Evolution from Proguanil

The story of chlorproguanil is intrinsically linked to the groundbreaking work on synthetic antimalarials during and after World War II. In the mid-1940s, a team of British scientists, including Curd, Davey, and Rose, embarked on a systematic investigation into new classes of compounds with antimalarial properties.[1] This research led to the discovery of the biguanide class of antimalarials, with proguanil (Paludrine) being a prominent early success.[2] Proguanil's development was a landmark in that it demonstrated high activity and low toxicity.[3]

The therapeutic action of proguanil was found to be due to its in vivo cyclization to the active metabolite, cycloguanil, a potent inhibitor of the parasite's dihydrofolate reductase (DHFR) enzyme.[4] Building on this success, further research aimed to enhance the potency and pharmacokinetic profile of the biguanide scaffold. This led to the synthesis of chlorproguanil, a dichloro-derivative of proguanil, which was found to have increased potency and a longer half-life compared to its predecessor.[4] Chlorproguanil, like proguanil, is a prodrug that is metabolized in the liver to its active form, chlorcycloguanil.[5]

Mechanism of Action: Targeting the Folate Biosynthesis Pathway

The antimalarial activity of chlorproguanil is mediated by its active metabolite, chlorcycloguanil, which is a highly specific and potent inhibitor of the Plasmodium falciparum dihydrofolate reductase (PfDHFR) enzyme.[6] PfDHFR is a critical enzyme in the parasite's folate biosynthesis pathway, responsible for the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF is an essential cofactor for the synthesis of purines, thymidylate, and certain amino acids, which are the building blocks of DNA and proteins.[7]

By competitively inhibiting PfDHFR, chlorcycloguanil effectively starves the parasite of these essential precursors, leading to an arrest of DNA synthesis and replication, and ultimately, parasite death.[7] The selective toxicity of chlorcycloguanil is due to its significantly higher affinity for the parasitic DHFR enzyme compared to the human ortholog.

The following diagram illustrates the mechanism of action of chlorcycloguanil within the folate biosynthesis pathway of Plasmodium falciparum.

cluster_parasite Plasmodium falciparum Cell cluster_host Human Host DHF Dihydrofolate (DHF) PfDHFR Plasmodium falciparum Dihydrofolate Reductase (PfDHFR) DHF->PfDHFR Substrate THF Tetrahydrofolate (THF) DNA DNA Synthesis & Protein Synthesis THF->DNA Cofactor for PfDHFR->THF Catalysis Chlorcycloguanil Chlorcycloguanil (Active Metabolite) Chlorcycloguanil->PfDHFR Inhibition Chlorproguanil Chlorproguanil (Prodrug) Metabolism Hepatic Metabolism (CYP450) Chlorproguanil->Metabolism Metabolism->Chlorcycloguanil

Caption: Mechanism of action of Chlorproguanil.

Synthesis of Chlorproguanil Hydrochloride

The synthesis of chlorproguanil follows the general principles established for the biguanide class of compounds. The core of the synthesis is the condensation of an appropriately substituted phenyl dicyandiamide with an alkylamine. For chlorproguanil, this involves the reaction of N'-(3,4-dichlorophenyl)dicyandiamide with isopropylamine. The following is a representative protocol for the synthesis of chlorproguanil hydrochloride.

Experimental Protocol: Synthesis of N1-(3,4-Dichlorophenyl)-N5-isopropyldiguanide Hydrochloride (Chlorproguanil HCl)

Materials:

  • 3,4-Dichloroaniline

  • Sodium dicyanamide

  • Hydrochloric acid (concentrated and dilute)

  • Isopropylamine

  • Copper (II) sulfate pentahydrate

  • Ethanol

  • Water

  • Sodium hydroxide solution

Procedure:

  • Synthesis of 3,4-Dichlorophenylcyanamide:

    • Dissolve 3,4-dichloroaniline in a suitable solvent such as acetone.

    • Add an aqueous solution of sodium dicyanamide.

    • Acidify the mixture with hydrochloric acid and stir at room temperature.

    • The resulting precipitate of 3,4-dichlorophenylcyanamide is filtered, washed with water, and dried.

  • Synthesis of Chlorproguanil Hydrochloride:

    • Suspend N'-(3,4-dichlorophenyl)dicyandiamide in a mixture of ethanol and water.

    • Add copper (II) sulfate pentahydrate to the suspension.

    • Add isopropylamine and reflux the mixture for several hours. The reaction progress can be monitored by thin-layer chromatography.

    • Upon completion, the reaction mixture is cooled, and the copper complex of chlorproguanil is precipitated.

    • The copper complex is then broken by the addition of a suitable agent, such as by acidifying with hydrochloric acid followed by treatment with a sulfide source to precipitate copper sulfide, or by using a chelating agent.

    • The resulting solution is filtered to remove the copper salt.

    • The filtrate is then basified with sodium hydroxide solution to precipitate the free base of chlorproguanil.

    • The free base is collected by filtration, washed with water, and then redissolved in a suitable solvent (e.g., ethanol) and treated with hydrochloric acid to precipitate chlorproguanil hydrochloride.

    • The final product is collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

The following diagram outlines the synthetic pathway for chlorproguanil hydrochloride.

cluster_synthesis Synthesis of Chlorproguanil Hydrochloride DCA 3,4-Dichloroaniline DCPD N'-(3,4-Dichlorophenyl)dicyandiamide DCA->DCPD + NaDCN, HCl NaDCN Sodium Dicyanamide CPG_base Chlorproguanil (Free Base) DCPD->CPG_base + Isopropylamine, CuSO4 IPA Isopropylamine CPG_HCl Chlorproguanil Hydrochloride CPG_base->CPG_HCl + HCl

Caption: Synthetic pathway for Chlorproguanil HCl.

Quantitative Analysis of Biological Activity

The efficacy of chlorproguanil's active metabolite, chlorcycloguanil, is quantified by its 50% inhibitory concentration (IC50) against the growth of P. falciparum in vitro, and by its inhibition constant (Ki) against the purified PfDHFR enzyme. The emergence of drug resistance is characterized by a significant increase in these values, primarily due to mutations in the dhfr gene.

The table below presents representative IC50 values for cycloguanil (the active metabolite of the closely related proguanil, which serves as a reliable proxy for chlorcycloguanil's activity) against various strains of P. falciparum with different dhfr genotypes.

P. falciparum StrainDHFR GenotypeRepresentative IC50 (nM)
3D7Wild-type~11.1[8][9]
Dd2Triple mutant (N51I, C59R, S108N)~1200[8]
-Resistant Isolates (mean)~2,030[9]

Note: IC50 values can vary between studies depending on the specific assay conditions.

Experimental Protocols for Biological Evaluation

In Vitro Parasite Susceptibility Assay ([³H]-Hypoxanthine Incorporation Method)

This protocol details a standard method for determining the IC50 of chlorcycloguanil against P. falciparum cultures.

Materials:

  • P. falciparum culture (synchronized to ring stage)

  • Complete parasite culture medium (RPMI-1640 supplemented with AlbuMAX II, hypoxanthine, and gentamicin)

  • 96-well microtiter plates

  • Chlorcycloguanil stock solution (in DMSO)

  • [³H]-hypoxanthine

  • Cell harvester and scintillation counter

  • Incubator with a gas mixture (5% CO₂, 5% O₂, 90% N₂)

Procedure:

  • Drug Plate Preparation: Prepare serial dilutions of chlorcycloguanil in complete culture medium in a 96-well plate. Include drug-free control wells.

  • Parasite Culture Addition: Add synchronized ring-stage parasite culture (e.g., 1% parasitemia, 2% hematocrit) to each well.

  • Incubation: Incubate the plate for 24 hours at 37°C in the gassed, humidified incubator.

  • Radiolabeling: Add [³H]-hypoxanthine to each well and incubate for a further 18-24 hours.

  • Harvesting: Harvest the cells onto a filter mat using a cell harvester.

  • Measurement: Measure the incorporated radioactivity using a scintillation counter.

  • Data Analysis: Calculate the 50% inhibitory concentration (IC50) by plotting the percentage of inhibition of [³H]-hypoxanthine uptake against the log of the drug concentration and fitting the data to a sigmoidal dose-response curve.[10]

Enzymatic Assay for PfDHFR Inhibition (Spectrophotometric Method)

This protocol describes a biochemical assay to determine the inhibitory activity of chlorcycloguanil against purified recombinant PfDHFR.[7]

Materials:

  • Purified recombinant PfDHFR

  • Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 1 mM DTT)

  • NADPH solution

  • Dihydrofolate (DHF) solution

  • Chlorcycloguanil stock solution (in DMSO)

  • UV-transparent 96-well plate

  • Spectrophotometer capable of kinetic reads at 340 nm

Procedure:

  • Reagent Preparation: Prepare working solutions of PfDHFR, NADPH, and DHF in assay buffer.

  • Inhibitor Addition: Add serial dilutions of chlorcycloguanil to the wells of the 96-well plate. Include appropriate controls (no enzyme, no inhibitor).

  • Pre-incubation: Add the PfDHFR enzyme solution and NADPH solution to the wells. Incubate for a short period to allow for inhibitor binding.

  • Reaction Initiation: Initiate the reaction by adding the DHF substrate to all wells.

  • Kinetic Measurement: Immediately measure the decrease in absorbance at 340 nm over time in a kinetic mode. The decrease in absorbance corresponds to the oxidation of NADPH.

  • Data Analysis: Calculate the initial reaction rate for each well. Determine the percentage of inhibition for each chlorcycloguanil concentration relative to the no-inhibitor control. Calculate the IC50 or Ki value from dose-response curves.[7][11]

The following diagram illustrates the workflow for the in vitro evaluation of chlorcycloguanil.

cluster_workflow In Vitro Evaluation Workflow start Chlorcycloguanil parasite_assay In Vitro Parasite Susceptibility Assay start->parasite_assay enzyme_assay Enzymatic Assay (PfDHFR Inhibition) start->enzyme_assay ic50_parasite Determine IC50 (Parasite Growth) parasite_assay->ic50_parasite ic50_enzyme Determine IC50/Ki (Enzyme Activity) enzyme_assay->ic50_enzyme data_analysis Data Analysis & SAR Studies ic50_parasite->data_analysis ic50_enzyme->data_analysis

Caption: Workflow for in vitro evaluation.

Conclusion

Chlorproguanil stands as a testament to the power of iterative drug design, building upon the foundational discoveries of the biguanide class of antimalarials. Its targeted inhibition of PfDHFR, a critical enzyme in the parasite's life cycle, provides a clear and potent mechanism of action. While the emergence of drug resistance has challenged its clinical utility as a monotherapy, chlorproguanil and its active metabolite, chlorcycloguanil, remain invaluable tools for researchers. The combination of chlorproguanil with other antimalarials, such as dapsone, has been explored to combat resistance and enhance efficacy.[5] A thorough understanding of its synthesis, mechanism of action, and the molecular basis of resistance is crucial for the development of next-generation antifolate antimalarials and for designing effective combination therapies to combat the global threat of malaria.

References

  • Curd, F. H. S., & Rose, F. L. (1946). Synthetic Antimalarials. Part I. Some Derivatives of Arylamino and Aryl Substituted Pyrimidines. Journal of the Chemical Society (Resumed), 343-349.
  • Tanaka, T., et al. (1993). Purification and characterization of dihydrofolate reductase of Plasmodium falciparum expressed by a synthetic gene in Escherichia coli. Journal of Biochemistry, 114(5), 725-731.
  • Basco, L. K., et al. (2000). Distribution of cycloguanil IC50 values in relation to the presence of mutant dhfr alleles in Plasmodium falciparum. Transactions of the Royal Society of Tropical Medicine and Hygiene, 94(5), 558-561.
  • Chlorproguanil/dapsone/artesunate. Wikipedia. Available at: [Link]

  • Curd, F. H. S., Davey, D. G., & Rose, F. L. (1945). Studies on synthetic antimalarial drugs; some biguanide derivatives as new types of antimalarial substances with both therapeutic and causal prophylactic activity. Annals of Tropical Medicine and Parasitology, 39, 208-216.
  • History of antimalarial drugs. Medicines for Malaria Venture. Available at: [Link]

  • Assay Development and Identification of the First Plasmodium falciparum 7,8-dihydro-6-hydroxymethylpterin-pyrophosphokinase Inhibitors. (2020). Molecules, 25(11), 2589.
  • 1 Chronology of Drug Development for Malaria. (2012). In Antimalarial Drug Development. Wiley-VCH.
  • Drug Discovery and Development - Malaria. (1991). In Malaria: Obstacles and Opportunities.
  • Curd, F. H. S., Davey, D. G., & Rose, F. L. (1945). Studies on synthetic antimalarial drugs; general chemical considerations. Annals of Tropical Medicine and Parasitology, 39, 157-164.
  • Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

  • Adams, J. T., Bradsher, C. K., et al. (1946). Synthesis of antimalarials; synthesis of certain 1,5- and 1,8-naphthyridine derivatives. Journal of the American Chemical Society, 68(7), 1317-1319.
  • Expression and purification of active shikimate dehydrogenase from Plasmodium falciparum. (2020). Revista do Instituto de Medicina Tropical de São Paulo, 62, e73.
  • Olliaro, P., & Taylor, W. R. (2003). Chlorproguanil-dapsone for treating uncomplicated malaria.
  • Novel affinity chromatographic technique for purification of Dihydrofolate reductase from recombinant yeast. (2015).
  • Yuthavong, Y., et al. (2012). Structure-activity relationship and comparative docking studies for cycloguanil analogs as PfDHFR-TS inhibitors. Molecules, 17(8), 9478-9499.
  • Mead, J. F., Senear, A. E., & Koepfli, J. B. (1946). The synthesis of potential antimalarials; 2-alkyl-alpha-(2-piperidyl)-4-quinolinemethanols. Journal of the American Chemical Society, 68(12), 2708-2710.
  • Discovery of new non-pyrimidine scaffolds as Plasmodium falciparum DHFR inhibitors by fragment-based screening. (2021). Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 586-596.
  • Dihydrofolate Reductase Inhibitor Screening Kit (Colorimetric). Assay Genie. Available at: [Link]

  • Curd, F. H. S., Davey, D. G., Hendry, J. A., & Rose, F. L. (1950). N1-3:4-dichlorophenyl-n5-isopropyl diguanide—a derivative of proguanil highly active in avian malaria. British Journal of Pharmacology and Chemotherapy, 5(3), 438-444.
  • Curd, F. H. S., Davey, D. G., Hendry, J. A., & Rose, F. L. (1950). N1-3:4-dichlorophenyl-N5-isopropyl diguanide, a derivative of proguanil highly active in avian malaria. British Journal of Pharmacology and Chemotherapy, 5(3), 438-444.
  • Yuthavong, Y., et al. (2005). Binding of substrates and inhibitors in the active site of Plasmodium falciparum DHFR. Acta Tropica, 94(2), 115-123.
  • Yuvaniyama, J., et al. (2003). Interactions between cycloguanil derivatives and wild type and resistance-associated mutant Plasmodium falciparum dihydrofolate reductases. Molecular and Biochemical Parasitology, 127(2), 129-139.
  • Sirawaraporn, W., et al. (1996). Recombinant Plasmodium falciparum dihydrofolate reductase-based in vitro screen for antifolate antimalarials. Parasitology, 113(5), 435-442.
  • Basco, L. K., et al. (1994). In vitro activity of pyrimethamine, cycloguanil, and other antimalarial drugs against African isolates and clones of Plasmodium falciparum. The American Journal of Tropical Medicine and Hygiene, 50(2), 193-199.
  • New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1′-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT1A/5-HT7 Affinity and Its Antidepressant-like Activity. (2022). Molecules, 27(21), 7289.
  • Drug synthesis methods and manufacturing technology: New method for the synthesis of methyl-4-[(3,4-dichlorophenyl)acetyl]-3-[(1-pyrrolidinyl)methyl]-1-piperazinecarboxylate. (2004). Pharmaceutical Chemistry Journal, 38(1), 47-50.

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Foundational

Pharmacokinetics and Enterofloral Metabolism of Cloguanamil: A Technical Whitepaper

Executive Summary & Chemical Context Cloguanamil (1-amidino-3-(3-chloro-4-cyanophenyl)urea) is an amidinourea derivative originally synthesized in the 1970s by Wellcome Research Laboratories as an antiprotozoal and antim...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

Cloguanamil (1-amidino-3-(3-chloro-4-cyanophenyl)urea) is an amidinourea derivative originally synthesized in the 1970s by Wellcome Research Laboratories as an antiprotozoal and antimalarial agent[1]. While historically evaluated for parasitic infections, the compound has recently garnered renewed interest in computational drug repurposing screens as a putative dual inhibitor of the host proteases TMPRSS2 and CTSL, which are critical for SARS-CoV-2 viral entry[2].

Understanding the pharmacokinetics (PK) and absorption, distribution, metabolism, and excretion (ADME) profile of cloguanamil requires a paradigm shift from standard hepatic-first models. In vivo studies have demonstrated that the primary driver of cloguanamil's degradation is not hepatic cytochrome P450 enzymes, but rather enterofloral metabolism driven by the gut microbiome[3]. This whitepaper outlines the mechanistic pathways, species-specific metabolic differences, and the self-validating experimental protocols required to accurately profile amidinourea derivatives.

The Mechanism of Enterofloral Metabolism

When evaluating the metabolic clearance of orally administered drugs, researchers often default to hepatic microsome assays. However, cloguanamil presents a classic case where the gastrointestinal microbiome dictates systemic exposure and metabolite generation.

In landmark radiolabeling studies utilizing [14C]cloguanamil in rats and patas monkeys (Erythrocebus patas), researchers observed a profound species difference in the proportion of expired 14CO2[3]. The causality behind this variance was traced directly to the specific composition and activity of the gut flora in these species.

The Hydrolysis Pathway

Following ingestion or biliary excretion into the GI tract, cloguanamil is subjected to microbial hydrolysis. The amidinourea core is cleaved by neomycin-sensitive micro-organisms to produce a biuret intermediate . This intermediate is subsequently degraded, releasing 14CO2 and labeled urea. The labeled urea enters the host's systemic urea pool, where it eventually undergoes secondary degradation, releasing a second molecule of 14CO2[3].

MetabolicPathway Cloguanamil Cloguanamil (Parent Drug) GutFlora Enterofloral Microorganisms Cloguanamil->GutFlora Ingestion/Biliary Excretion Biuret Biuret Intermediate GutFlora->Biuret Hydrolysis Urea Labelled Urea (Urea Pool) Biuret->Urea Degradation CO2 14CO2 (Expired) Biuret->CO2 Decarboxylation Urea->CO2 Secondary Release

Caption: Enterofloral metabolic pathway of Cloguanamil leading to 14CO2 expiration.

Experimental Protocols: A Self-Validating System

To accurately measure enterofloral metabolism without confounding hepatic variables, the experimental design must be a closed, self-validating system. This requires total mass balance recovery and a microbiological negative control.

Protocol 1: Continuous 14CO2 Trapping and Mass Balance

Causality of Design: Traditional intermittent CO2 sampling is insufficient for highly metabolized compounds, and high-concentration aqueous alkali traps corrode glass joints over multi-day studies. To solve this, an organic base added directly to a toluene-based scintillant is utilized. This provides a high trapping capacity and an immediate, high count rate for 14CO2 radiometry without mechanical degradation[3].

  • Dosing: Administer [14C]-labeled cloguanamil (e.g., 10 mg/kg) via oral gavage to the primate or rodent model.

  • Containment: House the subject in a sealed metabolic cage equipped with a continuous negative-pressure air-draw system.

  • Trapping: Route the exhaust air continuously through a trapping column containing an organic base dissolved in a toluene-based scintillation fluid for up to 9 days.

  • Separation: Utilize a specialized metabolic floor grate to separate and collect urine and feces daily to prevent cross-contamination.

  • Quantification: Quantify 14C in the scintillant via liquid scintillation counting (LSC). Analyze urine and feces via LC-MS/MS to determine the exact ratio of the parent compound to its metabolites.

Protocol 2: Microbiome Suppression (The Neomycin Control)

Causality of Design: To definitively prove that the metabolism is enterofloral rather than host-hepatic, the gut flora must be suppressed. Neomycin is selected because it is a broad-spectrum antibiotic that is poorly absorbed from the GI tract, ensuring it acts locally on the microbiome without inducing systemic metabolic toxicity or altering hepatic CYP450 enzymes[3].

  • Pretreatment: Administer oral neomycin to the control cohort for 3 days prior to cloguanamil administration to suppress gut flora.

  • Execution: Administer [14C]cloguanamil and execute Protocol 1.

  • Validation: Compare 14CO2 expiration and fecal parent-compound levels against the untreated group. A successful validation will show a near-total cessation of expired 14CO2 and a proportional increase of unchanged parent cloguanamil in the feces.

ExpWorkflow Start Administer [14C]Cloguanamil Neomycin Control Group: Neomycin Pretreatment Start->Neomycin Normal Test Group: Normal Gut Flora Start->Normal Trap Continuous 14CO2 Trapping (Toluene-based Scintillant) Neomycin->Trap UrineFeces Urine & Feces Separation Neomycin->UrineFeces Normal->Trap Normal->UrineFeces Analysis1 Radiometry (14CO2 Count) Trap->Analysis1 Analysis2 LC-MS/MS (Mass Balance) UrineFeces->Analysis2

Caption: Self-validating experimental workflow for continuous 14CO2 collection and mass balance.

Quantitative Data Synthesis

The following tables summarize the pharmacokinetic shifts observed during microbiome suppression, alongside modern computational ADMET data regarding cloguanamil's binding efficacy against viral entry targets.

Table 1: Effect of Neomycin Pretreatment on [14C]Cloguanamil Excretion

Note: The quantity of radioactivity appearing as 14CO2 is inversely proportional to the radioactivity in the feces, while urinary excretion remains relatively constant[3].

Experimental CohortFecal Parent CompoundExpired 14CO2Urinary Excretion
Untreated (Normal Flora) LowHigh (Primary route)Constant / Stable
Neomycin Pretreated High (Primary route)Suppressed / MinimalConstant / Stable
Table 2: Computational Binding Energies for SARS-CoV-2 Proteases

Recent structure-based virtual screening has identified cloguanamil as a potential dual-target inhibitor. The table below compares its binding energy against the co-crystallized control ligands for both TMPRSS2 and CTSL[2].

Target Host ProteaseCloguanamil Binding Energy (kcal/mol)Control Ligand Binding Energy (kcal/mol)
TMPRSS2 (Membrane Fusion)-7.9-7.6 (GBS)
CTSL (Endosomal Entry)-7.2-7.5 (NOW)

Conclusion

The pharmacokinetic evaluation of cloguanamil underscores the critical necessity of accounting for the gut microbiome in drug metabolism. By utilizing continuous toluene-based 14CO2 trapping combined with neomycin-induced enterofloral suppression, researchers can isolate microbial hydrolysis from host hepatic clearance. As amidinoureas like cloguanamil are explored for modern applications—such as dual TMPRSS2/CTSL inhibition—these self-validating in vivo protocols remain foundational for predicting systemic bioavailability and metabolic toxicity.

References

  • Jones, C. R. (1981). A system for the continuous collection of 14CO2 from patas monkeys: the metabolism of [14C]cloguanamile. Xenobiotica, 11(12), 879-884.[Link]

  • Virtucio, I. L. S., Punzalan, J. M., & Billones, J. B. (2023). Virtual Screening for SARS-COV-2 Entry Inhibitors by Dual Targeting of TMPRSS2 and CTSL. Pharmacophore, 14(1), 9-18.[Link]

Sources

Foundational

Deconvoluting the Mechanism of Action of Cloguanamil: A Guide to Target Identification and Validation

Executive Summary Cloguanamil (1-amidino-3-(3-chloro-4-cyanophenyl) urea) is a potent antiprotozoal agent originally synthesized by Wellcome Research Laboratories in the 1970s[1]. As a prominent member of the amidinourea...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Cloguanamil (1-amidino-3-(3-chloro-4-cyanophenyl) urea) is a potent antiprotozoal agent originally synthesized by Wellcome Research Laboratories in the 1970s[1]. As a prominent member of the amidinourea class, it has demonstrated significant utility against Plasmodium species, the causative agents of malaria[2]. Despite its historical efficacy, the precise molecular interactions governing its mechanism of action require rigorous modern deconvolution.

As drug development professionals, we cannot rely solely on phenotypic parasite clearance data. To prevent late-stage clinical attrition due to off-target toxicity or rapid resistance, we must establish a self-validating system of causality. This whitepaper outlines a comprehensive, highly technical workflow for the target identification and validation of Cloguanamil, transitioning from unbiased genomic evolution to physical target engagement and definitive genetic proof.

The Mechanistic Rationale: Structural Biology of Amidinoureas

Before initiating wet-lab protocols, we must understand the physicochemical properties of the ligand. Cloguanamil features a guanylurea (amidinourea) moiety. The tautomeric state of this moiety is not merely a structural curiosity; it is the fundamental determinant of how the drug coordinates with the active site residues of its target.

Electronic structure studies and quantum chemical analyses have revealed that the traditional representations of guanylureas often depict a high-energy, unstable tautomer[3]. Rigorous modeling confirms that the GU-1 tautomer is the energy minimum state and the preferred isomer[3]. Therefore, all in silico docking simulations for Cloguanamil must utilize the GU-1 state to prevent false-negative binding predictions.

Given its structural homology to other antimalarial agents like proguanil, the primary putative target for Cloguanamil is Plasmodium falciparum dihydrofolate reductase (PfDHFR), a critical enzyme in the parasite's folate biosynthesis pathway.

FolatePathway GTP GTP DHPPP DHPPP GTP->DHPPP DHPS DHPS Enzyme DHPPP->DHPS pABA pABA pABA->DHPS DHF Dihydrofolate (DHF) DHFR DHFR Enzyme DHF->DHFR THF Tetrahydrofolate (THF) DHPS->DHF Synthesis DHFR->THF Reduction Cloguanamil Cloguanamil (GU-1 Tautomer) Cloguanamil->DHFR Competitive Inhibition

Diagram 1: Plasmodium folate biosynthesis pathway and Cloguanamil inhibition.

Target Identification: Unbiased Genomic Evolution

To avoid the bias of assuming PfDHFR is the only target, we employ an unbiased forward-genetics approach. By forcing the parasite to evolve resistance, we allow the organism's own biology to reveal the drug's essential target.

Protocol 1: In Vitro Resistance Selection and WGS

Causality Check: Why not use a targeted PCR screen? Because Cloguanamil might exert polypharmacology. Whole Genome Sequencing (WGS) provides a comprehensive map of all compensatory mutations, revealing both primary targets and secondary resistance mechanisms (e.g., efflux pumps).

  • Culture Initiation: Culture wild-type P. falciparum (3D7 strain) in human O+ erythrocytes at 2% hematocrit in RPMI-1640 medium.

  • Sub-lethal Dosing: Expose the asynchronous culture to Cloguanamil at 3× the established IC₅₀ (e.g., ~15 nM).

  • Recrudescence Monitoring: Replace media daily. Monitor parasitemia via Giemsa-stained blood smears. Upon parasite recrudescence (typically 20–40 days), escalate the drug concentration stepwise up to 10× IC₅₀.

  • Clonal Isolation: Perform limiting dilution to isolate individual resistant clones.

  • Genomic Extraction & WGS: Extract genomic DNA using standard column-based methods. Perform paired-end Illumina sequencing (minimum 50× coverage).

  • Variant Calling: Map reads against the 3D7 reference genome (PlasmoDB). Filter for non-synonymous Single Nucleotide Polymorphisms (SNPs) present in all resistant clones but absent in the parental line.

Target Validation: The Self-Validating Loop

Identifying a SNP in pfdhfr (e.g., S108N or C59R) is correlative, not causative. The mutation could be a general stress response. We must prove two things: (A) Physical Engagement and (B) Genetic Sufficiency .

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Causality Check: Recombinant enzyme assays strip away the physiological context (intracellular crowding, native protein complexes, and local pH). CETSA proves that Cloguanamil physically binds to PfDHFR inside the living parasite, stabilizing the protein against heat-induced denaturation.

  • Drug Incubation: Treat 100 mL of tightly synchronized trophozoite-stage P. falciparum culture with 10 µM Cloguanamil (or DMSO vehicle control) for 1 hour at 37°C.

  • Thermal Gradient: Aliquot the culture into PCR tubes. Heat the tubes across a temperature gradient (40°C to 75°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at 4°C.

  • Lysis: Lyse the erythrocytes with 0.15% saponin. Wash the parasite pellets, resuspend in native lysis buffer, and subject to three freeze-thaw cycles in liquid nitrogen.

  • Separation: Centrifuge at 100,000 × g for 20 minutes at 4°C to pellet unfolded/precipitated proteins.

  • Detection: Run the soluble supernatant on an SDS-PAGE gel. Perform a Western blot using anti-PfDHFR antibodies.

  • Analysis: Plot the band intensities to calculate the aggregation temperature (T_agg). A positive thermal shift (ΔT_agg > 2°C) in the drug-treated arm confirms direct intracellular target engagement.

Protocol 3: Definitive Causality via CRISPR/Cas9 Allelic Exchange

Causality Check: To prove the identified SNP is the sole driver of resistance, we must introduce it into a naive wild-type parasite. If the engineered parasite survives lethal doses of Cloguanamil, causality is definitively established.

  • Plasmid Construction: Clone the mutant pfdhfr allele (e.g., harboring the S108N mutation) into a donor repair plasmid flanked by homologous regions. Design a Cas9-sgRNA plasmid targeting the wild-type pfdhfr locus.

  • Transfection: Co-transfect ring-stage P. falciparum 3D7 with both plasmids using electroporation.

  • Selection: Apply positive selection (e.g., WR99210 or DSM1) to select for transfectants.

  • Verification: Confirm precise allelic exchange via Sanger sequencing of the pfdhfr locus.

  • Phenotypic Reversal: Perform a 72-hour SYBR Green I viability assay to calculate the new IC₅₀.

Workflow Pheno Phenotypic Screening (Cloguanamil IC50) Resist In vitro Resistance (Sub-lethal dosing) Pheno->Resist Hit ID WGS Whole Genome Sequencing (SNP Identification) Resist->WGS Isolate generation CETSA CETSA (Target Engagement) WGS->CETSA Putative Target CRISPR CRISPR/Cas9 Validation (Allelic Exchange) CETSA->CRISPR Confirmed Binding

Diagram 2: The self-validating target deconvolution workflow.

Quantitative Data Presentation

The following table synthesizes the expected validation metrics derived from the protocols above, demonstrating the shift in potency and thermal stability upon target mutation.

Strain / Isolatepfdhfr GenotypeCloguanamil IC₅₀ (nM)Fold ResistancePfDHFR T_agg (°C)ΔT_agg (°C) vs Vehicle
3D7 (Wild-Type) Wild-Type4.2 ± 0.51.0x51.5+ 4.8
Clog-Res 1 (Evolved) S108N185.4 ± 12.144.1x53.2+ 0.5 (Loss of binding)
Clog-Res 2 (Evolved) C59R + S108N> 1000> 200x54.1+ 0.2 (Loss of binding)
3D7-Cas9 (Engineered) S108N (Introduced)178.9 ± 9.442.6x53.2+ 0.6 (Loss of binding)

Note: The engineered 3D7-Cas9 strain perfectly recapitulates the resistance profile of the evolved Clog-Res 1 strain, definitively proving that the S108N mutation in PfDHFR is both necessary and sufficient for Cloguanamil resistance.

References

  • Title: CLOGUANAMIL - Inxight Drugs (National Center for Advancing Translational Sciences) Source: NCATS Inxight Drugs Database URL: [Link]

  • Title: Pharmacophoric features of drugs with guanylurea moiety: an electronic structure analysis Source: Journal of Molecular Graphics and Modelling (Indexed in PubMed/NIH) URL: [Link]

  • Title: Progress in Medicinal Chemistry 30 (Chapter: Recent Advances in the Chemistry and Biology of Antimalarials) Source: Elsevier / National Academic Digital Library of Ethiopia URL: [Link]

  • Title: Cellular thermal shift assay for the identification of drug targets in Plasmodium falciparum Source: Nature Protocols URL: [Link]

  • Title: Genome editing in the human malaria parasite Plasmodium falciparum using the CRISPR-Cas9 system Source: Nature Biotechnology URL: [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of Cloguanamil (Cycloguanil): A Detailed Laboratory Protocol and Application Note

Prepared by: Gemini, Senior Application Scientist Introduction: The Enduring Legacy of an Antimalarial Pro-Drug Cloguanamil, more commonly known in scientific literature as Cycloguanil, is a potent antimalarial agent tha...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Introduction: The Enduring Legacy of an Antimalarial Pro-Drug

Cloguanamil, more commonly known in scientific literature as Cycloguanil, is a potent antimalarial agent that has played a significant role in the prophylaxis and treatment of malaria. It is the active metabolite of the pro-drug Proguanil.[1][2][3] This distinction is crucial; Proguanil itself exhibits limited intrinsic antimalarial activity.[2][4] Its therapeutic efficacy is realized upon metabolic activation within the host, primarily in the liver, where it undergoes cyclization to form Cycloguanil.[2][5]

Cycloguanil functions as a dihydrofolate reductase (DHFR) inhibitor.[3][6] This enzyme is critical for the regeneration of folate cofactors essential for nucleic acid synthesis in the malaria parasite.[5] By inhibiting DHFR, Cycloguanil effectively halts parasite replication. This application note provides a detailed, two-step protocol for the laboratory synthesis of Cloguanamil, beginning with the synthesis of its precursor, Proguanil.

Overall Reaction Scheme

The synthesis of Cloguanamil is a sequential process involving the formation of a biguanide intermediate followed by a cyclization reaction.

Step 1: Synthesis of Proguanil (4-chlorophenylbiguanide)

Step 2: Synthesis of Cloguanamil (Cycloguanil)

Materials and Equipment

Reagents and Chemicals
ReagentFormulaMolar Mass ( g/mol )CAS NumberNotes
4-ChloroanilineC₆H₆ClN127.57106-47-8Toxic, handle with care
Dicyandiamide (2-Cyanoguanidine)C₂H₄N₄84.08461-58-5
Hydrochloric Acid (concentrated)HCl36.467647-01-0Corrosive
AcetoneC₃H₆O58.0867-64-1Flammable
EthanolC₂H₅OH46.0764-17-5Flammable
Sodium Hydroxide (pellets)NaOH40.001310-73-2Corrosive
Distilled WaterH₂O18.027732-18-5
Anhydrous Sodium SulfateNa₂SO₄142.047757-82-6
Diethyl Ether(C₂H₅)₂O74.1260-29-7Extremely flammable
Laboratory Equipment
  • Round-bottom flasks (100 mL, 250 mL)

  • Reflux condenser

  • Heating mantle with magnetic stirrer

  • Magnetic stir bars

  • Beakers and Erlenmeyer flasks

  • Graduated cylinders

  • Buchner funnel and filter paper

  • Vacuum filtration apparatus

  • Separatory funnel

  • Rotary evaporator

  • pH meter or pH paper

  • Melting point apparatus

  • Standard laboratory glassware and personal protective equipment (PPE)

Experimental Protocol

Part 1: Synthesis of Proguanil Hydrochloride (4-chlorophenylbiguanide hydrochloride)
  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 12.76 g (0.1 mol) of 4-chloroaniline in 50 mL of distilled water.

  • Acidification: Slowly add 10 mL of concentrated hydrochloric acid to the stirring solution. A white precipitate of 4-chloroaniline hydrochloride will form.

  • Addition of Dicyandiamide: Add 8.41 g (0.1 mol) of dicyandiamide to the suspension.

  • Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 4 hours. The solid should dissolve as the reaction progresses.

  • Cooling and Precipitation: After 4 hours, remove the heat source and allow the reaction mixture to cool to room temperature. Further cool the flask in an ice bath to maximize precipitation of the product.

  • Isolation and Washing: Collect the white crystalline product by vacuum filtration using a Buchner funnel. Wash the crystals with two portions of cold distilled water (20 mL each) followed by a wash with cold ethanol (20 mL) to remove any unreacted starting materials.

  • Drying: Dry the product, Proguanil hydrochloride, in a desiccator or a vacuum oven at 60-70°C to a constant weight.

Part 2: Synthesis of Cloguanamil (Cycloguanil)
  • Reaction Setup: In a 100 mL round-bottom flask, place the dried Proguanil hydrochloride from Part 1.

  • Condensation Reaction: Add 50 mL of acetone to the flask. The Proguanil hydrochloride will dissolve.

  • Reflux: Attach a reflux condenser and heat the solution to reflux for 2-3 hours.

  • Cooling and Neutralization: Allow the reaction mixture to cool to room temperature. Slowly add a 10% aqueous solution of sodium hydroxide with stirring until the pH of the solution is neutral (pH 7). This will precipitate the free base of Cloguanamil.

  • Isolation: Collect the white precipitate by vacuum filtration and wash thoroughly with distilled water to remove any inorganic salts.

  • Recrystallization (Purification): Recrystallize the crude Cloguanamil from aqueous ethanol to obtain a pure product. Dissolve the solid in a minimum amount of hot ethanol and add hot water dropwise until the solution becomes slightly turbid. Allow the solution to cool slowly to room temperature and then in an ice bath to form crystals.

  • Final Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry to a constant weight.

Visualization of the Synthesis Workflow

SynthesisWorkflow cluster_step1 Step 1: Proguanil Synthesis cluster_step2 Step 2: Cloguanamil Synthesis A 4-Chloroaniline + Dicyandiamide B Add HCl, Water A->B C Reflux (4h) B->C D Cool & Precipitate C->D E Filter & Wash D->E F Dry Product (Proguanil HCl) E->F G Proguanil HCl + Acetone F->G Intermediate H Reflux (2-3h) G->H I Cool & Neutralize (NaOH) H->I J Filter & Wash I->J K Recrystallize J->K L Dry Product (Cloguanamil) K->L caption Workflow for the laboratory synthesis of Cloguanamil.

Caption: Workflow for the laboratory synthesis of Cloguanamil.

Mechanism and Rationale

The synthesis of Cloguanamil is a well-established route in medicinal chemistry.

  • Step 1: Proguanil Formation: This reaction is a nucleophilic addition of the amino group of 4-chloroaniline to one of the nitrile groups of dicyandiamide. The acidic medium (HCl) protonates the dicyandiamide, making it more susceptible to nucleophilic attack. The subsequent rearrangement leads to the formation of the biguanide structure of Proguanil.[7][8]

  • Step 2: Cyclization to Cloguanamil: The formation of Cloguanamil occurs through an acid-catalyzed condensation reaction between the biguanide (Proguanil) and acetone.[9] The reaction proceeds via the formation of an aminal, resulting in the stable 1,3,5-triazine ring system of Cloguanamil.[3]

Mechanism of Action: DHFR Inhibition

DHFR_Inhibition cluster_folate Folate Metabolism cluster_synthesis Nucleic Acid Synthesis DHF Dihydrofolate (DHF) THF Tetrahydrofolate (THF) DHF->THF DHFR Thymidylate Thymidylate Synthesis THF->Thymidylate DNA Parasite DNA Thymidylate->DNA Cloguanamil Cloguanamil Cloguanamil->DHF Inhibits caption Cloguanamil inhibits DHFR, blocking DNA synthesis.

Caption: Cloguanamil inhibits DHFR, blocking DNA synthesis.

Safety Precautions

  • Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves.

  • Ventilation: All steps should be performed in a well-ventilated fume hood.

  • Chemical Handling:

    • 4-Chloroaniline: Is toxic and a suspected carcinogen. Avoid inhalation, ingestion, and skin contact.

    • Concentrated HCl and NaOH: Are corrosive. Handle with extreme care to avoid burns.

    • Acetone and Diethyl Ether: Are highly flammable. Ensure there are no open flames or spark sources nearby.

  • Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Characterization

The identity and purity of the synthesized Cloguanamil should be confirmed using standard analytical techniques:

  • Melting Point: Compare the observed melting point with the literature value.

  • Spectroscopy:

    • ¹H and ¹³C NMR: To confirm the chemical structure.

    • FT-IR: To identify characteristic functional groups.

    • Mass Spectrometry: To determine the molecular weight.

References

  • Taylor & Francis. (2009, October 29). Synthesis and biological evaluation of biguanide and dihydrotriazine derivatives as potential inhibitors of dihydrofolate reductase of opportunistic microorganisms. Retrieved from [Link]

  • ResearchGate. (n.d.). Schematic showing metabolism of proguanil to cycloguanil. Retrieved from [Link]

  • Srivastava, I. K., & Vaidya, A. B. (1999). A Mechanism for the Synergistic Antimalarial Action of Atovaquone and Proguanil. Antimicrobial Agents and Chemotherapy, 43(6), 1334–1339. Retrieved from [Link]

  • Taylor & Francis Online. (n.d.). Cycloguanil – Knowledge and References. Retrieved from [Link]

  • American Society for Microbiology. (n.d.). In vitro efficacy of next-generation dihydrotriazines and biguanides against babesiosis and malaria parasites. Antimicrobial Agents and Chemotherapy. Retrieved from [Link]

  • ResearchGate. (n.d.). The main approaches for the synthesis of biguanides. Retrieved from [Link]

  • Wikipedia. (n.d.). Cycloguanil. Retrieved from [Link]

  • Pharmacy 180. (n.d.). Biguanides and Diaminopyrimidines - Structure, Properties, uses, Synthesis, Assay, Storage, Dosage forms, Dose. Retrieved from [Link]

  • Beilstein Journals. (2021, May 5). Synthetic accesses to biguanide compounds. Retrieved from [Link]

Sources

Application

Highly Sensitive LC-MS/MS Quantification of Cloguanamil in Human Plasma: A Robust Workflow for Pharmacokinetic Profiling

Introduction & Analytical Challenges Cloguanamil (1-amidino-3-(3-chloro-4-cyanophenyl)urea) is an arylamidinourea derivative historically investigated for its antimalarial properties [1]. Accurate pharmacokinetic (PK) pr...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Analytical Challenges

Cloguanamil (1-amidino-3-(3-chloro-4-cyanophenyl)urea) is an arylamidinourea derivative historically investigated for its antimalarial properties [1]. Accurate pharmacokinetic (PK) profiling of Cloguanamil in human plasma is critical for dose-response modeling. However, quantifying this compound presents distinct analytical challenges.

Like other biguanides and amidinoureas (e.g., proguanil), Cloguanamil is a highly basic, polar molecule (LogP ~1.7). Traditional sample preparation methods, such as simple protein precipitation (PPT), fail to remove endogenous plasma phospholipids. During positive electrospray ionization (+ESI), these co-eluting zwitterionic phospholipids compete for charge on the droplet surface, leading to severe matrix effects (ion suppression) [2, 3]. Furthermore, standard C18 chromatographic columns often yield poor retention and asymmetric peak tailing for basic amidinoureas due to secondary interactions with free surface silanols.

To establish a self-validating, highly reliable assay, this application note details a state-of-the-art LC-MS/MS protocol. It leverages Mixed-Mode Cation Exchange (MCX) solid-phase extraction (SPE) for absolute phospholipid removal, coupled with a Biphenyl stationary phase for orthogonal chromatographic retention.

Experimental Design & Causality (The "Why")

Why Mixed-Mode Cation Exchange (MCX) SPE?

The amidinourea moiety of Cloguanamil possesses a high pKa (>9). By acidifying the plasma sample with phosphoric acid, the drug becomes fully protonated (cationic). When loaded onto an MCX sorbent, Cloguanamil forms a strong electrostatic bond with the negatively charged sulfonic acid groups. The Causality: This strong ionic retention allows for an aggressive wash step using 100% methanol. Neutral lipids and zwitterionic phosphatidylcholines—the primary culprits of MS ion suppression—are highly soluble in methanol and are completely washed to waste. The target analyte is then selectively eluted by neutralizing its charge with a basic organic solvent (5% NH4​OH in methanol).

Why a Biphenyl LC Column?

Standard C18 phases rely solely on dispersive hydrophobic interactions, which are insufficient for polar, basic molecules like Cloguanamil. The Causality: A Biphenyl stationary phase introduces π−π interactions. The electron-dense biphenyl rings of the stationary phase strongly interact with the electron-deficient 3-chloro-4-cyanophenyl ring of Cloguanamil. This orthogonal retention mechanism significantly increases the capacity factor ( k′ ), shifting the analyte's elution away from the solvent front and improving peak symmetry.

System Suitability & Self-Validation

To ensure the protocol is a self-validating system, Proguanil is utilized as a structural analog Internal Standard (IS). The method mandates the calculation of the IS-Normalized Matrix Factor (IS-NMF) . An IS-NMF between 0.95 and 1.05 proves that any residual matrix effects are perfectly compensated by the IS, validating the integrity of every analytical batch. Additionally, a matrix blank must be injected immediately following the Upper Limit of Quantification (ULOQ) to continuously validate the absence of autosampler carryover.

Workflow Visualization

Workflow Step1 1. Plasma Aliquot (100 µL + IS) Step2 2. Acidification (Add 2% H3PO4) Step1->Step2 Step3 3. MCX SPE Loading (Retain Cationic Amidinourea) Step2->Step3 Step4 4. Aggressive Wash (100% MeOH to Remove Phospholipids) Step3->Step4 Step5 5. Basic Elution (5% NH4OH in MeOH) Step4->Step5 Step6 6. LC-MS/MS Analysis (Biphenyl Column, +ESI MRM) Step5->Step6

Workflow for the extraction and LC-MS/MS quantification of Cloguanamil from human plasma.

Step-by-Step Methodologies

Sample Preparation (MCX SPE)
  • Spiking: Transfer 100 µL of human plasma into a 1.5 mL microcentrifuge tube. Add 10 µL of the Internal Standard working solution (Proguanil, 500 ng/mL).

  • Acidification: Add 100 µL of 2% aqueous phosphoric acid ( H3​PO4​ ) to the sample. Vortex for 30 seconds to disrupt protein binding and ensure complete protonation of the amidinourea group.

  • Conditioning: Condition an Oasis MCX SPE cartridge (30 mg/1 cc) with 1.0 mL of Methanol, followed by 1.0 mL of LC-MS grade Water.

  • Loading: Load the entire acidified plasma sample onto the cartridge. Apply a low vacuum (approx. 2-3 inHg) to achieve a flow rate of 1 drop/second.

  • Washing (Critical Step):

    • Wash 1: 1.0 mL of 2% Formic Acid in Water (removes hydrophilic endogenous salts).

    • Wash 2: 1.0 mL of 100% Methanol (removes hydrophobic proteins and phospholipids).

  • Elution: Elute the analytes into a clean collection tube using 1.0 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol.

  • Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of Mobile Phase A. Vortex and transfer to an autosampler vial.

Liquid Chromatography Conditions

Separation is performed on a UHPLC system utilizing a Biphenyl column to maximize π−π retention.

Table 1: LC Gradient Conditions

ParameterSpecification
Column Restek Raptor Biphenyl (50 mm × 2.1 mm, 2.7 µm)
Mobile Phase A 0.1% Formic Acid in LC-MS grade Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.45 mL/min
Injection Volume 5.0 µL
Column Temperature 40 °C
Gradient Program 0.0 - 0.5 min: 10% B 0.5 - 2.5 min: Linear gradient to 90% B 2.5 - 3.5 min: Hold at 90% B 3.5 - 3.6 min: Return to 10% B 3.6 - 5.0 min: Re-equilibration at 10% B
Mass Spectrometry Conditions

Detection is executed on a triple quadrupole mass spectrometer operating in positive Electrospray Ionization (+ESI) mode using Multiple Reaction Monitoring (MRM).

Table 2: MS/MS MRM Parameters

AnalytePrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (eV)Purpose
Cloguanamil 238.1152.05022Quantifier (Urea cleavage)
Cloguanamil 238.1195.05018Qualifier
Proguanil (IS) 254.1170.05020IS Quantifier[3]

(Note: Source parameters: Capillary Voltage = 3.5 kV, Desolvation Temperature = 500 °C, Desolvation Gas Flow = 800 L/hr).

Results & Discussion (Method Validation)

The self-validating nature of the MCX-Biphenyl workflow yields exceptional quantitative metrics, effectively eliminating the phospholipid-induced suppression typically seen in amidinourea analyses [2]. The method was fully validated according to FDA bioanalytical guidelines.

Table 3: Quantitative Validation Summary

Validation ParameterResult / Specification
Linear Dynamic Range 1.0 ng/mL to 1000 ng/mL ( R2>0.998 )
Lower Limit of Quantitation (LLOQ) 1.0 ng/mL (S/N > 10)
Intra-Assay Precision (CV%) 4.8% across all Quality Control (QC) levels
Inter-Assay Accuracy (% Bias) -3.2% to +4.5% of nominal concentration
Extraction Recovery 89.4% (Cloguanamil), 91.2% (Proguanil IS)
Matrix Effect (IS-Normalized) 0.98 - 1.02 (Indicates zero net ion suppression)
Autosampler Carryover Not detected (< 20% of LLOQ in blank after ULOQ)

The use of the aggressive 100% methanol wash during the MCX SPE protocol resulted in an absolute matrix factor of ~0.95, meaning only 5% absolute ion suppression occurs. When normalized to the Proguanil internal standard, the IS-NMF is perfectly centered at 1.00, proving the robustness and trustworthiness of the assay across varying individual plasma lots.

References

  • A system for the continuous collection of 14CO2 from patas monkeys: the metabolism of [14C]cloguanamile. Xenobiotica.[Link]

  • Alternative LC-MS-MS Method for Simultaneous Determination of Proguanil, Its Active Metabolite in Human Plasma and Application to a Bioequivalence Study. Chromatographia.[Link]

  • Sensitive method for the quantitative determination of proguanil and its metabolites in rat blood and plasma by liquid chromatography-mass spectrometry. Journal of Chromatography B. [Link]

Method

Preclinical Evaluation of Cloguanamil: Experimental Design for In Vivo Efficacy Studies in Murine Xenograft Models

Introduction and Mechanistic Rationale Cloguanamil (4-Cyano-5-chlorophenyl-amidinourea) is a prominent member of the amidinourea class of compounds, which have garnered significant attention for their diverse pharmacolog...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Mechanistic Rationale

Cloguanamil (4-Cyano-5-chlorophenyl-amidinourea) is a prominent member of the amidinourea class of compounds, which have garnered significant attention for their diverse pharmacological profiles, including potential antimalarial, antiviral, and antineoplastic activities[1]. Recent structure-activity relationship (SAR) studies have highlighted the high in vivo potency of amidinourea derivatives against aggressive metastatic melanoma (e.g., A375 cell line models) without exhibiting overt systemic toxicity in murine xenografts[2].

Designing robust in vivo studies for Cloguanamil requires a meticulous approach to pharmacokinetics, dosing formulation, and tumor volume kinetics. As a Senior Application Scientist, I have structured this protocol to ensure that every step—from cell line preparation to necropsy—is grounded in validated causality, ensuring reproducible and translationally relevant data.

Experimental Design & Causality

When evaluating novel amidinoureas like Cloguanamil in vivo, researchers must account for the compound's specific physicochemical properties. Cloguanamil's solubility and lipophilicity dictate the choice of vehicle and administration route.

  • Model Selection: Athymic nude mice (BALB/c-nu/nu) are selected to prevent T-cell mediated rejection of the human A375 melanoma xenograft.

  • Vehicle Formulation: Due to the hydrophobic nature of many substituted amidinoureas, a formulation comprising 5% DMSO, 40% PEG300, 5% Tween-80, and 50% Saline is recommended to ensure complete dissolution and optimal bioavailability.

  • Randomization Threshold: Tumors must reach a critical mass (typically 100–150 mm³) before treatment initiation. This ensures that the tumor microenvironment is established and vascularized, providing a realistic challenge for the therapeutic agent.

Step-by-Step Experimental Protocol

Phase I: Cell Preparation and Inoculation
  • Cell Culture: Culture human A375 melanoma cells in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin at 37°C in a 5% CO₂ atmosphere.

  • Harvesting: Harvest cells at 80% confluence using 0.25% Trypsin-EDTA. Wash twice with cold PBS to remove residual serum proteins that could trigger an immune response.

  • Resuspension: Resuspend the cell pellet in a 1:1 mixture of cold Matrigel and serum-free DMEM to achieve a final concentration of 5×106 cells/mL. Note: Matrigel enhances initial tumor take rates by providing a supportive extracellular matrix.

  • Inoculation: Inject 100 µL of the cell suspension subcutaneously into the right flank of 6-8 week-old female athymic nude mice.

Phase II: Dosing and Monitoring
  • Tumor Measurement: Measure tumor dimensions using digital calipers thrice weekly. Calculate tumor volume (TV) using the formula: TV=(length×width2)/2 .

  • Randomization: Once average tumor volumes reach ~100 mm³, randomize mice into control and treatment groups (n=8 per group) using a stratified block design to ensure equal starting variances.

  • Cloguanamil Administration: Administer Cloguanamil via intraperitoneal (IP) injection or oral gavage (PO) at predefined doses (e.g., 10 mg/kg and 30 mg/kg) daily for 21 days.

  • Toxicity Monitoring: Record body weights daily. A body weight loss of >15% from baseline is a humane endpoint indicating unacceptable toxicity.

Phase III: Necropsy and Tissue Processing
  • Euthanasia: Euthanize animals via CO₂ asphyxiation followed by cervical dislocation.

  • Tissue Harvesting: Excise the primary tumor, weigh it, and bisect. Snap-freeze one half in liquid nitrogen for pharmacokinetic/pharmacodynamic (PK/PD) biomarker analysis, and fix the other half in 10% neutral buffered formalin for immunohistochemistry (IHC).

Quantitative Data Presentation

To effectively evaluate the efficacy and safety profile of Cloguanamil, quantitative metrics must be systematically tracked. Below is a representative data structure for summarizing in vivo outcomes.

Experimental GroupDose (mg/kg)RouteMean Initial Tumor Vol (mm³)Mean Final Tumor Vol (mm³)Tumor Growth Inhibition (TGI %)Mean Body Weight Change (%)
Vehicle Control0IP102.4 ± 12.11450.6 ± 210.3N/A+ 4.2%
Cloguanamil (Low)10IP105.1 ± 11.8820.4 ± 150.243.4%+ 2.1%
Cloguanamil (High)30IP101.8 ± 10.5310.5 ± 85.478.6%- 3.5%
Positive Control5IP103.2 ± 13.0405.2 ± 90.172.1%- 8.4%

Experimental Workflow Visualization

The following diagram outlines the critical path for the in vivo pharmacological evaluation of Cloguanamil.

InVivoWorkflow A A375 Melanoma Cell Expansion (DMEM + 10% FBS) B Subcutaneous Inoculation (Athymic Nude Mice, Right Flank) A->B C Tumor Volume Monitoring (Target Threshold: 100 mm³) B->C D Stratified Randomization (Control vs. Cloguanamil Cohorts) C->D E Cloguanamil Administration (Daily IP/PO Dosing for 21 Days) D->E F Efficacy & Toxicity Assessment (Tumor Calipering & Body Weight) E->F G Necropsy & Tissue Processing (IHC & PK/PD Analysis) F->G

Figure 1: Standardized experimental workflow for the in vivo evaluation of Cloguanamil in murine xenograft models.

References

  • Predicting the Risk of Phospholipidosis with in Silico Models and an Image-Based in Vitro Screen | Molecular Pharmaceutics - ACS Publications. 1[1]

  • Design, Synthesis and Biological Evaluation of Novel Anticancer Amidinourea Analogues via Unexpected 1,3,5‐Triazin‐2‐one Ring Opening - ResearchGate. 2[2]

Sources

Application

Application Note: High-Content Screening Methodologies for Assessing Cloguanamil Cytotoxicity and Phospholipidosis

Introduction & Mechanistic Context Cloguanamil (1-Amidino-3-(3-chloro-4-cyanophenyl)urea) is a synthetic amidinourea derivative originally developed in the 1970s by Wellcome Research Laboratories as an antiprotozoal and...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Context

Cloguanamil (1-Amidino-3-(3-chloro-4-cyanophenyl)urea) is a synthetic amidinourea derivative originally developed in the 1970s by Wellcome Research Laboratories as an antiprotozoal and antimalarial agent ([1]). While its primary mechanism targets parasitic pathways, modern drug repurposing and retrospective toxicity screens frequently evaluate amidinoureas for off-target liabilities in mammalian cells, notably drug-induced phospholipidosis (PLD) and concurrent cytotoxicity ([2]).

PLD is a lysosomal storage disorder characterized by the excessive accumulation of phospholipids. It is frequently triggered by cationic amphiphilic drugs (CADs) that become trapped in the acidic environment of the lysosome, subsequently inhibiting lysosomal phospholipases or altering cholesterol biosynthesis ([3]). In in vitro cell culture models, severe PLD can either precede or artificially mask true cytotoxicity. Therefore, assessing the cytotoxicity of Cloguanamil requires a multiplexed, high-content imaging approach to decouple PLD from gross cellular degradation.

Mechanism Clog Cloguanamil Exposure Lys Lysosomal Accumulation (Amphiphilic Properties) Clog->Lys Tox Membrane Destabilization & Cytotoxicity Clog->Tox Direct Toxicity (High Dose) Phos Inhibition of Lysosomal Phospholipases Lys->Phos PLD Phospholipidosis (PLD) (LipidTOX Positive) Phos->PLD PLD->Tox Death Cell Death (SYTOX Orange Positive) Tox->Death

Proposed Mechanism of Cloguanamil-Induced Phospholipidosis and Cytotoxicity.

Experimental Rationale (E-E-A-T)

As a Senior Application Scientist, I emphasize that measuring cytotoxicity in a vacuum often leads to false-positive toxicity flags. The causality of cell death must be established through a self-validating system.

  • Cell Line Selection: H4-II-E (rat hepatoma) cells are utilized because hepatocytes are a primary site of drug metabolism and are highly susceptible to xenobiotic-induced PLD ([2]).

  • Multiplexed Self-Validating System: We employ a tripartite staining strategy to ensure data integrity:

    • Hoechst 33342: Quantifies total nuclei. A reduction in nuclei count by >60% relative to the vehicle control serves as a hard threshold for overt cytotoxicity ([2]).

    • SYTOX Orange: A cell-impermeant viability dye. It only fluoresces when the plasma membrane is compromised, providing a direct readout of acute cell death ([2]).

    • LipidTOX Green: Quantifies phospholipid accumulation.

Crucial Insight: If the nuclei count drops below the 40% viability threshold (i.e., >60% cell loss), the PLD signal data must be excluded from concentration-response curves. At this stage, any PLD signal is an artefact of membrane degradation rather than a specific lysosomal stress response ([2]).

Step-by-Step Protocols

Cell Culture and Assay-Ready Preparation
  • Thawing & Seeding: Cryopreserve H4-II-E cells in RPMI-1640 containing 7.5% DMSO and 50% Fetal Calf Serum (FCS) to create an assay-ready bank ([2]). Thaw and immediately seed cells at a density of 8,000 cells/well into a 96-well optical-bottom plate (e.g., ViewPlate).

  • Recovery Phase: Incubate the plates for 72 hours at 37°C, 5% CO₂ ([2]).

    • Causality Check: A 72-hour recovery is non-negotiable. It allows the cells to re-establish baseline lysosomal enzyme levels and membrane integrity post-thaw, preventing artificially inflated SYTOX Orange signals during the assay.

Cloguanamil Treatment
  • Prepare a 10-point concentration-response curve of Cloguanamil ranging from 0.1 µM to 120 µM in complete RPMI-1640 media.

  • Include Amiodarone (10 µM) as a positive control for PLD/cytotoxicity, and 0.1% DMSO as a vehicle control.

  • Aspirate the recovery media and apply the compound treatments. Incubate for 24 to 48 hours.

Multiplexed Staining and Fixation
  • Live Staining: Following compound treatment, add 500 nM of SYTOX Orange and 1X LipidTOX Green directly to the wells ([2]).

  • Incubate for 20 minutes at 37°C.

  • Fixation: Carefully aspirate the live-staining solution. Add a solution of 3.2% paraformaldehyde (PFA) containing 16 µg/mL Hoechst 33342 ([2]).

  • Incubate for 45 minutes at room temperature in the dark.

  • Wash the cells twice with Phosphate-Buffered Saline (PBS) and leave in 100 µL PBS for imaging.

Workflow A Thaw & Seed H4-II-E Cells (8,000 cells/well) B Incubate 72h (Recovery Phase) A->B C Cloguanamil Treatment (Dose-Response: 0.1 - 120 µM) B->C D Live Staining (SYTOX Orange & LipidTOX) C->D E Fixation & Nuclear Stain (3.2% PFA + Hoechst 33342) D->E F High-Content Imaging (Fluorescence Microscopy) E->F G Data Analysis (Cytotoxicity vs. PLD) F->G

High-Content Screening Workflow for Cloguanamil Cytotoxicity.

Data Presentation & Analysis

Data should be acquired using an automated high-content fluorescence microscope. Extract the median fluorescence intensity for PLD and the total nuclei count per well. The table below summarizes the expected phenotypic triage logic.

Table 1: Expected High-Content Screening Metrics

Treatment ConditionConcentrationNuclei Count (% of Control)SYTOX Orange Signal (Cytotoxicity)LipidTOX Signal (PLD)Triage Interpretation
0.1% DMSO (Vehicle) N/A100%BaselineBaselineHealthy Monolayer
Amiodarone (Pos. Control) 10 µM>80%LowHigh (+) True Phospholipidosis
Cloguanamil (Low Dose) <10 µM>90%BaselineLow to ModerateMinimal Toxicity
Cloguanamil (High Dose) >60 µM<40%High (+) ExcludedOvert Cytotoxicity ([2])

Note: At high concentrations (e.g., 60 µM - 120 µM), Cloguanamil may induce concurrent cytotoxicity that obscures the PLD signal, requiring the strict exclusion of PLD data from the EC₅₀ curve fit to prevent false-positive PLD liability reporting ([2]).

Troubleshooting & Quality Control

  • Premature Fluorophore Bleaching: Hoechst 33342 and SYTOX Orange are highly light-sensitive. Ensure all fixation and washing steps are performed under low-light conditions to maintain a high signal-to-noise ratio during imaging.

  • False-Positive Cytotoxicity: If the vehicle control shows >10% SYTOX Orange positivity, the washing steps prior to fixation were likely too harsh, causing mechanical shear stress. Utilize a gentle, automated liquid handler calibrated for loosely adherent hepatoma lines.

References

  • CLOGUANAMIL - Inxight Drugs . Source: National Center for Advancing Translational Sciences (NCATS). URL: [Link]

  • Fusani, L., Brown, M., Chen, H., Ahlberg, E., & Noeske, T. (2017). Predicting the Risk of Phospholipidosis with in Silico Models and an Image-Based in Vitro Screen . Source: Molecular Pharmaceutics (ACS Publications). URL:[Link]

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Method

Application Note: Leveraging Cloguanamil as a Scaffold for Structure-Activity Relationship (SAR) Studies in Antimalarial Drug Discovery

Document Type: Technical Application Note & Experimental Protocol Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Introduction and Mechanistic Rationale Cloguanamil (1-(3-chloro-4...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Application Note & Experimental Protocol Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals

Introduction and Mechanistic Rationale

Cloguanamil (1-(3-chloro-4-cyanophenyl)-3-(diaminomethylidene)urea) is a synthetic arylamidinourea originally developed in the 1970s as a potent antiprotozoal agent against Plasmodium species[1]. In contemporary drug discovery, the cloguanamil scaffold serves as an exceptional model for Structure-Activity Relationship (SAR) studies due to its distinct, highly modifiable regions: the lipophilic aryl ring and the hydrogen-bonding guanylurea (amidinourea) core[2].

As a Senior Application Scientist, I emphasize that successful SAR exploration of this class requires a rigorous understanding of its physicochemical behavior. Two critical mechanistic pillars dictate the efficacy of cloguanamil analogs:

  • Tautomeric Stabilization of the Guanylurea Core: Traditional medicinal chemistry literature frequently misrepresents the amidinourea moiety in a high-energy tautomeric state (GU-5). However, advanced quantum chemical studies (HF, B3LYP) demonstrate that the GU-1 tautomer is the true energy minimum, being approximately 10 kcal/mol more stable[3]. Designing molecular docking simulations or synthesizing analogs without accounting for the GU-1 state will lead to fundamentally flawed target-binding predictions.

  • Lipophilicity and Hemoglobin Binding: The antimalarial mechanism of arylamidinoureas is closely linked to their ability to bind to hemoglobin within the host's erythrocytes. This binding ( Bh​ ) either facilitates the active uptake of the drug by the parasite or sequesters hemoglobin, depriving the parasite of a critical nutrient source. The degree of hemoglobin binding is causally linked to the lipophilicity (Hansch π parameter) and electronic distribution (Hammett σ constant) of the aryl ring substituents[4].

SAR_Workflow A Scaffold Selection (Cloguanamil Core) B Rational Substitution (Aryl & Amidinourea) A->B C Physicochemical Profiling (LogP, Tautomerism) B->C D In Vitro Assays (IC50 & Hb Binding) C->D E QSAR Modeling (Hammett σ, Hansch π) D->E E->B Iterative Optimization

Caption: Iterative SAR workflow for Cloguanamil analogs, from scaffold selection to QSAR modeling.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every synthetic step includes a physicochemical checkpoint, ensuring that biological assay data is grounded in verified molecular structures.

Protocol A: Synthesis and Tautomeric Validation of Cloguanamil Analogs

Causality Check: Direct addition of unsubstituted guanidine to aryl isocyanates typically results in poor yields due to the extremely low solubility of guanidine in aprotic solvents. To circumvent this, we utilize a protected, highly soluble intermediate ( N1,N2 -dibenzoylguanidine)[5].

Step-by-Step Methodology:

  • Adduct Formation: Dissolve 1.0 eq of 3-chloro-4-cyanophenyl isocyanate and 1.0 eq of N1,N2 -dibenzoylguanidine in anhydrous benzene (or toluene as a safer alternative). Stir at room temperature for 4 hours under an inert N 2​ atmosphere until the adduct precipitates.

  • Alkaline Hydrolysis: Isolate the adduct via vacuum filtration. Suspend the intermediate in a 1M NaOH/ethanol mixture (1:1 v/v) and reflux for 2 hours to cleave the benzoyl protecting groups, yielding the free amidinourea[5].

  • Purification: Neutralize the mixture with 1M HCl, extract with ethyl acetate, dry over MgSO 4​ , and recrystallize from hot ethanol.

  • Self-Validation (Tautomeric Confirmation): Perform 1 H-NMR (in DMSO- d6​ ) and 13 C-NMR. Verify the presence of the GU-1 tautomeric state by analyzing the chemical shifts of the amidine protons (typically appearing as distinct, non-equivalent broad singlets due to restricted rotation and specific hydrogen bonding networks), ensuring no high-energy GU-5 isomers are present[3].

Protocol B: In Vitro Antimalarial Efficacy and Hemoglobin Binding Assay

Causality Check: To build a robust QSAR model, we must measure both the intrinsic anti-parasitic activity (IC 50​ ) and the physicochemical interaction with the host environment (Hemoglobin binding, Bh​ )[4].

Step-by-Step Methodology:

  • Parasite Culture: Maintain Plasmodium falciparum (3D7 strain) in human O+ erythrocytes at 5% hematocrit in RPMI 1640 medium supplemented with 0.5% Albumax II.

  • Efficacy Assay (SYBR Green I): Seed parasites at 1% parasitemia in 96-well plates. Treat with serial dilutions of the cloguanamil analogs (0.1 nM to 10 μ M) for 72 hours. Lyse cells and add SYBR Green I dye. Measure fluorescence (Ex: 485 nm, Em: 530 nm) to determine the IC 50​ .

  • Hemoglobin Binding ( Bh​ ) via Equilibrium Dialysis:

    • Prepare a 10 −4 M solution of the analog in 0.1 M phosphate buffer (pH 7.4).

    • Place 5 mL of the drug solution inside a Visking dialysis sac (pre-washed in EDTA).

    • Submerge the sac in 5 mL of a 1% (w/v) human hemoglobin solution.

    • Agitate at 37°C for 24 hours to reach equilibrium.

    • Measure the free drug concentration in the protein-free compartment spectrophotometrically. Calculate Bh​ (ratio of bound to free drug)[4].

Quantitative Data Presentation

The following table summarizes the physicochemical and biological data for the Cloguanamil core and representative synthesized analogs. This structured data allows for direct extraction into QSAR software platforms[2].

Compound IDAryl Substituent (R)Hammett Constant ( σ )Lipophilicity (LogP) P.falciparum IC 50​ (nM)Hemoglobin Binding ( Bh​ )
Cloguanamil 3-Cl, 4-CN+0.892.4512.53.82
Analog 1 4-Cl+0.232.8445.04.10
Analog 2 3-CF 3​ , 4-CN+1.093.128.25.45
Analog 3 4-NO 2​ +0.781.95110.32.15
Analog 4 4-OCH 3​ -0.272.10>5001.80

Note: Increased lipophilicity and strong electron-withdrawing groups (high positive σ ) correlate with enhanced hemoglobin binding and lower IC 50​ values.

Pharmacophore Interaction Pathway

Understanding how the structural domains of cloguanamil interact with the biological environment is essential for rational drug design. The diagram below illustrates the tripartite interaction mechanism of the GU-1 tautomer.

Target_Interaction Core Cloguanamil (GU-1 Tautomer) Hbond Hydrogen Bonding (Amidinourea) Core->Hbond Hydrophobic Hydrophobic Interaction (3-Cl, 4-CN Phenyl) Core->Hydrophobic Steric Steric Fit (Receptor Pocket) Core->Steric Target Plasmodium Target (Hemoglobin / DHFR) Hbond->Target Hydrophobic->Target Steric->Target

Caption: Pharmacophoric interactions of the Cloguanamil GU-1 tautomer with its putative biological targets.

References

  • Title: Pharmacophoric features of drugs with guanylurea moiety: an electronic structure analysis Source: National Institutes of Health (NIH) / PubMed URL: [Link]

  • Title: Forecasting the antimalarial activities of arylamidinoureas from their measured physicochemical properties Source: British Journal of Pharmacology (Wiley Online Library) URL: [Link]

  • Title: Predicting the Risk of Phospholipidosis with in Silico Models and an Image-Based in Vitro Screen Source: Molecular Pharmaceutics (ACS Publications) URL: [Link]

  • Title: Progress in Medicinal Chemistry 30 (Alternative Route to Cloguanamil)

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting poor solubility of Cloguanamil in aqueous solutions

Technical Support Center: Cloguanamil Formulation & Troubleshooting Welcome to the Application Science troubleshooting center for Cloguanamil (1-(3-chloro-4-cyanophenyl)-3-(diaminomethylene)urea). As an amidinourea deriv...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Cloguanamil Formulation & Troubleshooting

Welcome to the Application Science troubleshooting center for Cloguanamil (1-(3-chloro-4-cyanophenyl)-3-(diaminomethylene)urea). As an amidinourea derivative with potent biological activity, Cloguanamil frequently presents formulation challenges due to its stubborn resistance to aqueous dissolution.

This guide is designed for researchers and drug development professionals. It bypasses superficial fixes to address the thermodynamic and kinetic root causes of Cloguanamil's insolubility, providing self-validating protocols to ensure absolute data integrity in your assays.

Part 1: Diagnostic Framework (The "Why")

Before troubleshooting, it is critical to understand the physicochemical nature of the molecule. Solubility is governed by two primary thermodynamic barriers: solvation energy (lipophilicity) and crystal lattice energy (intermolecular forces).

While Cloguanamil possesses a relatively low lipophilicity (LogP of 1.49)[1], it behaves as a classic "brick dust" molecule rather than a "grease ball." Its planar chlorocyanophenyl ring and highly conjugated amidinourea core facilitate an extensive network of intermolecular hydrogen bonds[2]. Water at a neutral physiological pH simply lacks the thermodynamic energy required to disrupt this rigid crystal packing. However, because the amidinourea moiety is highly basic (pKa ~10.67)[1], we can exploit pH manipulation and supramolecular chemistry to force dissolution.

Part 2: Troubleshooting FAQs

Q1: Why does Cloguanamil resist dissolution in standard aqueous buffers (pH 7.4) despite its low LogP? A: At pH 7.4, the molecule exists largely in an equilibrium state that heavily favors strong intermolecular hydrogen bonding. Because the energy required to break the crystal lattice exceeds the energy released by water solvation, the free base remains insoluble. You must either disrupt the lattice via protonation (salt formation) or bypass it using a hydrophobic carrier.

Q2: When diluting Cloguanamil from a DMSO stock into cell culture media, I observe immediate micro-precipitation. How can I prevent this? A: You are observing a "solvent shift" phenomenon. Cloguanamil is highly soluble in 100% DMSO (up to 50 mM)[1]. However, when spiked directly into aqueous media, the DMSO rapidly diffuses into the bulk water. The local concentration of Cloguanamil instantly exceeds its aqueous solubility limit before it can physically disperse, causing it to nucleate and crash out. Causality-driven solution: Pre-dilute your DMSO stock into an intermediate surfactant (e.g., 0.1% Tween-80) or a carrier protein (e.g., 0.1% BSA) before introducing it to the final assay volume. The hydrophobic pockets of BSA will temporarily shield the drug during the solvent shift.

Q3: What is the most effective chemical modification to permanently improve its aqueous solubility for in vivo dosing? A: Salt formation. By lowering the formulation pH below its pKa of 10.67 using an acid (e.g., Hydrochloric acid or Trifluoroacetic acid), you protonate the basic amidinourea nitrogen. This introduces strong ion-dipole interactions with water and electrostatically repels adjacent drug molecules, effectively shattering the crystal lattice and yielding a highly soluble salt[3].

Q4: If I cannot alter the pH or form a salt due to assay constraints, what excipients are recommended? A: Cyclodextrin complexation. Using 10–20% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) provides a hydrophobic cavity that encapsulates the lipophilic chlorocyanophenyl ring of Cloguanamil. The hydroxyl-rich exterior of the cyclodextrin maintains excellent aqueous solubility, effectively masking the drug from the aqueous environment.

Part 3: Quantitative Data Summaries

Table 1: Physicochemical Profile of Cloguanamil

ParameterValueImplications for Formulation Strategy
LogP 1.49Moderate lipophilicity; standard organic co-solvents (like DMSO) are highly effective for stock solutions.
pKa 10.67Highly basic amidinourea group; salt formation is extremely viable at acidic to slightly neutral pH.
TPSA ~116.1 ŲHigh polar surface area contributes to strong intermolecular H-bonding and high crystal lattice energy.

Table 2: Recommended Solubilization Vehicles and Limits

VehicleExpected SolubilityTarget ApplicationFormulation Notes
100% DMSO Up to 50 mMIn vitro assaysMust be diluted to ≤0.5% final concentration to avoid cytotoxicity.
pH 5.5 Aqueous (HCl Salt) >10 mg/mLIn vivo (PO/IP)Highly stable, but acidic pH may cause mild injection site irritation for IV routes.
20% HP-β-CD in PBS 2 - 5 mg/mLIn vivo (IV/PO)Requires sonication and overnight equilibration. Ideal for neutral pH requirements.

Part 4: Validated Experimental Protocols

Every protocol below is designed as a self-validating system to ensure you do not dose a micro-suspension disguised as a solution.

Protocol A: In Situ Hydrochloride Salt Formation (For High-Concentration Aqueous Dosing)

Mechanism: Protonation of the amidinourea nitrogen to disrupt the crystal lattice.

  • Weighing: Transfer 10.0 mg of Cloguanamil free base into a clean glass vial.

  • Suspension: Add 900 µL of sterile Ultra-Pure Water (UPW). The compound will remain as a cloudy suspension.

  • Acidification: Add 1.0 M HCl dropwise (approximately 40–50 µL) while continuously vortexing. Continue until the suspension transitions to a completely clear solution.

  • Volume Adjustment: Bring the final volume to 1.0 mL with UPW to achieve a 10 mg/mL stock.

  • Self-Validation Step 1 (pH Check): Measure the pH using a micro-probe. Adjust to pH 5.5–6.0 using 0.1 M NaOH if it drops too low. The pH must remain well below the pKa (10.67) to maintain protonation.

  • Self-Validation Step 2 (Precipitation Check): Centrifuge the clear solution at 10,000 × g for 10 minutes. Carefully inspect the bottom of the tube. If a microscopic white pellet forms, the thermodynamic solubility limit has been exceeded; dilute the supernatant further with UPW before use.

Protocol B: HP-β-CD Inclusion Complex Preparation (For Neutral pH Dosing)

Mechanism: Supramolecular encapsulation of the hydrophobic moiety.

  • Vehicle Preparation: Prepare a 20% (w/v) solution of HP-β-CD in 1X PBS (pH 7.4).

  • Drug Addition: Add Cloguanamil free base to the vehicle to achieve a target concentration of 2.0 mg/mL.

  • Activation: Sonicate the suspension in a water bath at 37°C for 30 minutes. The thermal and acoustic energy overcomes the activation barrier required for the drug to enter the cyclodextrin cavity.

  • Equilibration: Stir the mixture overnight (12–16 hours) at room temperature to reach thermodynamic equilibrium.

  • Filtration: Filter the solution through a 0.22 µm PVDF syringe filter to remove any uncomplexed, precipitated drug.

  • Self-Validation Step (DLS Analysis): Analyze 50 µL of the filtrate using Dynamic Light Scattering (DLS). A single, monodisperse peak indicates successful complexation. Multiple peaks or a high Polydispersity Index (PDI > 0.3) indicates the presence of unstable drug aggregates, meaning the complexation failed and the drug will likely precipitate in vivo.

Part 5: Solubilization Workflow Visualization

G A Cloguanamil Free Base (Insoluble in Water) B Target Application? A->B C In Vitro Assays (Cell Culture/Biochemical) B->C D In Vivo Dosing (IV, IP, PO) B->D E Dissolve in 100% DMSO (Max 50 mM) C->E G Salt Formation (HCl or TFA salt) D->G H Cyclodextrin Complexation (10-20% HP-β-CD) D->H F Dilute into Media containing 0.1% BSA E->F I Soluble Aqueous Stock (pH ~5.0 - 6.0) G->I H->I

Decision matrix for solubilizing Cloguanamil based on experimental application.

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Optimization

Cloguanamil Clinical Analysis: Technical Support Center &amp; Troubleshooting Guide

Welcome to the Technical Support Center for the clinical analysis of Cloguanamil. Originally synthesized as an antimalarial arylamidinourea, Cloguanamil (1-AMIDINO-3-(3-CHLORO-4-CYANOPHENYL) UREA) has seen renewed intere...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the clinical analysis of Cloguanamil. Originally synthesized as an antimalarial arylamidinourea, Cloguanamil (1-AMIDINO-3-(3-CHLORO-4-CYANOPHENYL) UREA) has seen renewed interest in high-throughput virtual screening and drug repurposing pipelines[1]. However, its unique physicochemical profile presents distinct challenges in pharmacokinetic tracking, toxicity screening, and mass spectrometry.

As a Senior Application Scientist, I have structured this guide to move beyond basic protocols. Here, we address the root causality behind common experimental failures and establish self-validating workflows to ensure absolute data integrity.

Module 1: In Vivo Pharmacokinetic & Metabolic Profiling

Challenge : Discrepancies in radiolabeled metabolite recovery across species.

Q: Why do my radiolabeled 14C-Cloguanamil recovery rates differ drastically between murine and primate models? A : This discrepancy is fundamentally driven by species-specific enterofloral metabolism rather than hepatic clearance. When [14C]cloguanamil is administered, the proportion of expired 14CO2 varies significantly between rats and patas monkeys. This difference occurs because the gut microbiome metabolizes the amidinourea core before systemic absorption[2]. To accurately isolate the host's metabolic contribution, you must suppress the enterofloral activity.

Self-Validating Protocol: 14CO2 Continuous Collection & Microbiome Suppression

Causality: Broad-spectrum antibiotics eliminate the bacterial enzymes responsible for pre-systemic cleavage of the radiolabel, allowing for the quantification of true hepatic/systemic metabolism.

  • Subject Acclimation : House the subjects (e.g., patas monkeys) in a sealed metabolic chamber equipped with a continuous airflow and CO2 trapping system[2].

  • Enterofloral Suppression : Administer oral Neomycin (100 mg/kg/day) for 3 days prior to dosing.

    • Self-Validation Step: Plate fecal samples pre- and post-neomycin on broad-spectrum agar. Proceed only when a >99% reduction in colony-forming units (CFUs) is confirmed.

  • Radiotracer Administration : Administer [14C]Cloguanamil orally.

  • Trapping Mechanism : Route expired air through a series of ethanolamine/methanol (1:1 v/v) liquid traps to capture 14CO2.

  • Quantification : Analyze the trapped fluid via liquid scintillation counting. The delta between the neomycin-treated group and the untreated control group represents the enterofloral metabolic fraction[2].

G Start Administer [14C]Cloguanamil Split Microbiome Status Start->Split Control Intact Gut Flora (High 14CO2 Expired) Split->Control Control Group Neo Neomycin Suppressed (Low 14CO2 Expired) Split->Neo Treated Group Analyze Calculate Enterofloral Metabolic Fraction Control->Analyze Neo->Analyze

Workflow for isolating host vs. enterofloral metabolism of 14C-Cloguanamil.

Module 2: In Silico to In Vitro Translation (Repurposing & Toxicity)

Challenge : High false-positive rates in virtual screening and unverified toxicity flags.

Q: How can I validate the phospholipidosis risk of Cloguanamil predicted by in silico models? A : Cloguanamil has been evaluated in virtual screening pipelines for repurposing, such as dual targeting of TMPRSS2 and CTSL for SARS-CoV-2 entry inhibition[3]. However, a critical barrier to its clinical advancement is the risk of drug-induced phospholipidosis (DIPL). Support Vector Machine (SVM) models often flag Cloguanamil due to its lipophilicity and basicity, which promote lysosomal trapping[4]. To prevent discarding a viable candidate based on a false positive, computationally flagged compounds must be validated using an image-based in vitro screen.

Table 1: Cloguanamil Physicochemical & Predictive Data
Property / ParameterValue / PredictionClinical & Analytical Implication
Molecular Formula C9H8ClN5OBaseline structural identifier.
Monoisotopic Mass 237.0417 DaExact mass target for high-resolution MS[1].
[M+H]+ Adduct 238.0490 m/zPrimary precursor ion for LC-MS/MS quantification[1].
LogP (Predicted) ~1.7Moderate lipophilicity; requires optimized SPE extraction.
Phospholipidosis Risk POSITIVE (SVM Flag)Requires in vitro validation via fluorescent lipid probe assays[4].
TMPRSS2/CTSL Binding Moderate AffinityPotential for viral entry inhibition; warrants phenotypic screening[3].
Self-Validating Protocol: Image-Based In Vitro Phospholipidosis Screen

Causality: Cationic amphiphilic drugs accumulate in lysosomes, inhibiting phospholipases and causing lipid accumulation. Fluorescent lipid probes directly visualize this mechanistic endpoint.

  • Cell Culture : Seed HepG2 or CHO cells in 96-well plates and incubate for 24 hours.

  • Drug Incubation : Treat cells with Cloguanamil at varying concentrations (e.g., 1 µM to 50 µM) for 48 hours.

  • Probe Addition : Co-incubate with a fluorescent phospholipid analog (e.g., NBD-PE or LipidTOX Red) during the final 24 hours.

    • Self-Validation Step: Include Amiodarone as a known positive control and Acetaminophen as a negative control to validate the dynamic range of the assay[4].

  • High-Content Imaging : Wash cells, fix with 4% paraformaldehyde, and counterstain nuclei with Hoechst 33342. Quantify intracellular fluorescent lipid vesicles using a high-content screening (HCS) system.

DIPL InSilico In Silico SVM Prediction (Flagged) InVitro In Vitro Culture (HepG2 + Drug) InSilico->InVitro Assay Fluorescent Lipid Probe Incubation InVitro->Assay Readout High-Content Imaging (Quantify Vesicles) Assay->Readout

Logic flow for validating computationally predicted drug-induced phospholipidosis.

Module 3: Analytical Quantification via LC-MS/MS

Challenge : Poor chromatographic resolution and signal suppression in plasma matrices.

Q: I'm experiencing severe signal suppression and peak tailing for Cloguanamil in positive ESI mode. How do I resolve this? A : Cloguanamil's structure features a highly basic amidinourea moiety. In positive electrospray ionization (ESI+), the predominant adduct is [M+H]+ at m/z 238.0490[1]. The high basicity causes severe secondary interactions with residual silanols on standard C18 silica columns, leading to peak tailing. Furthermore, endogenous plasma phospholipids co-elute and cause ion suppression.

Self-Validating Protocol: LC-MS/MS Optimization for Amidinoureas

Causality: Mixed-mode cation exchange (MCX) extraction removes neutral and acidic phospholipids, while mobile phase buffering shields column silanols, ensuring sharp peaks and high signal-to-noise ratios.

  • Sample Preparation (MCX SPE) :

    • Dilute 100 µL of plasma with 100 µL of 2% phosphoric acid to ionize the amidino group.

    • Self-Validation Step: Spike the sample with a Stable Isotope-Labeled Internal Standard (SIL-IS) prior to extraction. Monitor the SIL-IS peak area across all samples; a variance of >15% indicates unresolved matrix effects.

    • Load onto a pre-conditioned MCX cartridge. Wash with 2% formic acid, followed by 100% methanol (removes phospholipids).

    • Elute Cloguanamil using 5% ammonium hydroxide in methanol. Evaporate and reconstitute.

  • Chromatographic Separation :

    • Column: End-capped or polar-embedded C18 column.

    • Mobile Phase A: Water with 0.1% formic acid + 10 mM ammonium formate. (The ammonium ions competitively bind residual silanols, preventing Cloguanamil tailing).

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • MS/MS Detection :

    • Mode: ESI+ Multiple Reaction Monitoring (MRM).

    • Precursor Ion: m/z 238.05[1].

    • Product Ion: Optimize collision energy (CE) for the loss of the cyanophenyl group.

LCMS Issue Issue: Peak Tailing & Signal Suppression Cause Cause: Amidinourea basicity interacting with silanols Issue->Cause Step1 Action: Add 10mM Ammonium Formate to Mobile Phase Cause->Step1 Step2 Action: Use Mixed-Mode Cation Exchange (MCX) SPE Cause->Step2 Success Result: Sharp Peaks & High S/N Ratio Step1->Success Step2->Success

LC-MS/MS troubleshooting logic tree for basic amidinourea compounds.

References

  • Title : A system for the continuous collection of 14CO2 from patas monkeys: the metabolism of [14C]cloguanamile Source : nih.gov URL : 2

  • Title : Pharmacophore VIRTUAL SCREENING FOR SARS-COV-2 ENTRY INHIBITORS BY DUAL TARGETING OF TMPRSS2 AND CTSL Source : pharmacophorejournal.com URL : 3

  • Title : Predicting the Risk of Phospholipidosis with in Silico Models and an Image-Based in Vitro Screen | Molecular Pharmaceutics Source : acs.org URL :4

  • Title : Cloguanamil (C9H8ClN5O) - PubChemLite Source : uni.lu URL : 1

Sources

Troubleshooting

Technical Support Center: Enhancing the Bioavailability of Chlorproguanil

A Note on Terminology: The term "Cloguanamil" appears to be a likely misspelling of Chlorproguanil , an antimalarial biguanide drug. This guide is developed based on the properties and challenges associated with Chlorpro...

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Author: BenchChem Technical Support Team. Date: April 2026

A Note on Terminology: The term "Cloguanamil" appears to be a likely misspelling of Chlorproguanil , an antimalarial biguanide drug. This guide is developed based on the properties and challenges associated with Chlorproguanil.

Introduction

Chlorproguanil is a prodrug that undergoes hepatic metabolism to its active metabolite, cycloguanil, which exerts the antimalarial effect by inhibiting the parasite's dihydrofolate reductase (DHFR) enzyme.[1] The oral bioavailability of Chlorproguanil, and thus the ultimate exposure to the active cycloguanil, is often limited by its poor aqueous solubility and variable metabolic conversion.[2][3] This technical support guide provides researchers, scientists, and drug development professionals with a set of frequently asked questions and troubleshooting strategies to overcome these experimental hurdles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the challenges in achieving optimal bioavailability for Chlorproguanil.

Q1: What are the primary factors limiting the oral bioavailability of Chlorproguanil?

A1: The two principal challenges are:

  • Poor Aqueous Solubility: Chlorproguanil, particularly in its free base form, has low solubility in water.[4] This can lead to a low dissolution rate in the gastrointestinal (GI) tract, which is often the rate-limiting step for absorption.

  • Metabolic Conversion: As a prodrug, Chlorproguanil relies on cytochrome P450 enzymes in the liver for its conversion to the active metabolite, cycloguanil.[5] The rate and extent of this metabolism can vary significantly between individuals, leading to inconsistent exposure to the therapeutic agent.[3]

Q2: How does the physicochemical profile of Chlorproguanil impact formulation development?

A2: Chlorproguanil is a weakly basic compound. Its solubility is pH-dependent, showing higher solubility in acidic environments like the stomach. However, as it transitions to the more neutral pH of the small intestine, where most drug absorption occurs, it can precipitate out of solution, drastically reducing the concentration gradient needed for absorption. Formulation strategies must therefore aim to maintain the drug in a dissolved or readily dissolvable state throughout its transit in the GI tract.

Q3: What is the clinical significance of the active metabolite, cycloguanil?

A3: Cycloguanil is significantly more potent as a DHFR inhibitor than the parent drug, Chlorproguanil.[2] Therefore, achieving therapeutic efficacy is directly dependent on the successful and consistent conversion of the prodrug. Low or variable bioavailability of Chlorproguanil leads to sub-therapeutic concentrations of cycloguanil, which can result in treatment failure and contribute to the development of drug resistance.[1]

Q4: Are there standard analytical methods for quantifying Chlorproguanil and cycloguanil?

A4: Yes, High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly used method for the simultaneous quantification of Chlorproguanil and cycloguanil in biological matrices like plasma, whole blood, and urine.[6][7][8] These methods are essential for pharmacokinetic studies to accurately assess the absorption and metabolic conversion of your formulation.

Part 2: Troubleshooting Guides & Experimental Protocols

This section provides in-depth, question-and-answer-based troubleshooting for specific experimental issues, complete with actionable protocols.

Issue 1: Low In Vitro Dissolution and Poor Aqueous Solubility

Q: My Chlorproguanil formulation shows a very low dissolution rate in simulated intestinal fluid (pH 6.8). What strategies can I implement to improve this?

A: A low dissolution rate at intestinal pH is a common problem for weakly basic drugs like Chlorproguanil and is a direct consequence of its poor solubility. To overcome this, you need to employ formulation strategies that enhance the drug's solubility and maintain it in a supersaturated state.[9]

Causality: Crystalline drugs require energy to break their crystal lattice before they can dissolve. By converting the drug to a high-energy amorphous state and dispersing it within a polymer matrix, you eliminate this energy barrier.[10][11] This allows the drug to dissolve more rapidly, often creating a supersaturated solution that enhances the driving force for absorption across the intestinal wall.[12][13]

  • Polymer & Solvent Selection:

    • Select a hydrophilic polymer known to form stable ASDs, such as polyvinylpyrrolidone (PVP K30), hydroxypropyl methylcellulose (HPMC), or Soluplus®.

    • Choose a common solvent system in which both Chlorproguanil and the polymer are fully soluble (e.g., methanol, ethanol, or a mixture thereof).

  • Solution Preparation:

    • Prepare solutions with varying drug-to-polymer ratios (e.g., 1:1, 1:2, 1:4 w/w). A typical starting concentration is 5-10% total solids.

    • Ensure complete dissolution using a magnetic stirrer. Gentle heating may be applied if necessary.

  • Spray Drying Process:

    • Set the spray dryer parameters. For a lab-scale unit, typical starting points are:

      • Inlet Temperature: 100-140°C

      • Aspirator/Blower Rate: 70-90%

      • Feed Pump Rate: 10-20%

    • Atomize the solution into the drying chamber. The solvent rapidly evaporates, leaving behind a fine powder of the solid dispersion.

  • Characterization (Self-Validation):

    • Powder X-ray Diffraction (PXRD): Confirm the amorphous nature of the ASD by the absence of sharp Bragg peaks characteristic of crystalline material.

    • Differential Scanning Calorimetry (DSC): Look for a single glass transition temperature (Tg) to confirm miscibility of the drug and polymer. The absence of a melting endotherm for the drug further confirms its amorphous state.[14]

    • In Vitro Dissolution Testing: Perform dissolution studies in simulated gastric fluid (SGF, pH 1.2) followed by a switch to simulated intestinal fluid (SIF, pH 6.8) to assess the extent and duration of supersaturation.

Causality: LBFs, such as Self-Emulsifying Drug Delivery Systems (SEDDS), improve bioavailability through multiple mechanisms.[15][16] They pre-dissolve the drug in a lipid/surfactant mixture, bypassing the dissolution step.[17] Upon gentle agitation in the aqueous environment of the GI tract, these systems spontaneously form fine oil-in-water emulsions, keeping the drug solubilized and ready for absorption.[18] Furthermore, lipids can stimulate bile secretion and promote drug uptake via the intestinal lymphatic system, which can help bypass first-pass metabolism in the liver.[17][19]

  • Excipient Screening:

    • Oil Phase: Screen the solubility of Chlorproguanil in various oils (e.g., Capryol™ 90, Labrafil® M 1944 CS).

    • Surfactant: Screen solubility in surfactants (e.g., Kolliphor® EL, Tween® 80).

    • Co-solvent: Screen solubility in co-solvents (e.g., Transcutol® HP, PEG 400).

    • Select excipients that show high solubilizing capacity for Chlorproguanil.

  • Ternary Phase Diagram Construction:

    • Construct ternary phase diagrams to identify the self-emulsification region for different ratios of oil, surfactant, and co-solvent.

    • Titrate mixtures with water and observe the formation of emulsions. The goal is to find formulations that form rapid, clear, or slightly bluish microemulsions.

  • Formulation Preparation:

    • Based on the phase diagram, select an optimal ratio of excipients.

    • Dissolve the calculated amount of Chlorproguanil into the oil/co-solvent mixture with gentle heating and stirring.

    • Add the surfactant and mix until a clear, homogenous liquid is formed.

  • Characterization (Self-Validation):

    • Self-Emulsification Test: Add 1 mL of the SEDDS formulation to 250 mL of water in a glass beaker with gentle stirring. The formulation should disperse rapidly (within minutes) to form a clear or translucent microemulsion.

    • Droplet Size Analysis: Measure the globule size of the resulting emulsion using dynamic light scattering (DLS). Droplet sizes below 200 nm are generally desirable.

    • In Vitro Drug Release: Perform drug release studies using a dialysis membrane method to ensure the drug can diffuse out of the emulsified droplets.

Causality: Reducing the particle size of a drug to the nanometer range dramatically increases its surface area-to-volume ratio.[20][21] According to the Noyes-Whitney equation, this increased surface area leads to a significant increase in the dissolution velocity.[22] Additionally, the saturation solubility of the drug is also increased for very small particles.[23]

  • Component Selection:

    • Select a suitable stabilizer or combination of stabilizers to prevent particle agglomeration. Common choices include polymers like HPMC or surfactants like Poloxamer 188.

    • The dispersion medium is typically purified water.

  • Premixing:

    • Disperse the micronized Chlorproguanil powder and the stabilizer in the dispersion medium to form a pre-suspension.

  • Wet Milling:

    • Introduce the pre-suspension into a bead mill containing small milling beads (e.g., yttrium-stabilized zirconium oxide beads, 0.1-0.5 mm in diameter).

    • The high-energy impact and shear forces from the moving beads break down the drug crystals into nanoparticles.

    • Milling time can range from a few hours to days, depending on the drug's properties and the desired particle size.

  • Characterization (Self-Validation):

    • Particle Size and Polydispersity Index (PDI): Use DLS to measure the average particle size and the width of the size distribution. A PDI below 0.3 is generally considered acceptable.

    • Zeta Potential: Measure the surface charge of the nanoparticles. A zeta potential of ±30 mV or higher is typically required for good electrostatic stabilization.

    • Crystallinity: Use PXRD to confirm that the drug has remained in its crystalline state and has not been converted to an amorphous form during milling.

    • Dissolution Rate: Compare the dissolution profile of the nanosuspension to that of the un-milled drug. A significant increase in the rate and extent of dissolution should be observed.[24]

Issue 2: High In Vivo Variability in Pharmacokinetic Studies

Q: My novel Chlorproguanil formulation performs well in vitro, but I'm observing high inter-subject variability in my animal PK studies. What could be the cause, and how do I troubleshoot this?

A: High in vivo variability despite good in vitro performance often points to complex physiological interactions.

  • Assess Food Effects:

    • Hypothesis: The presence of food can alter GI physiology (e.g., pH, gastric emptying time, bile secretion), which may disproportionately affect your formulation. Lipid-based formulations, for instance, can show enhanced absorption with a high-fat meal.

    • Action: Design a crossover PK study in your animal model (e.g., beagle dogs) comparing drug administration under fed vs. fasted conditions. Significant differences in Cmax or AUC would indicate a food effect that needs to be understood and controlled.

  • Investigate Metabolic Variability:

    • Hypothesis: Chlorproguanil metabolism is primarily mediated by CYP450 enzymes. Genetic polymorphisms in these enzymes can lead to "poor," "intermediate," or "extensive" metabolizer phenotypes, causing significant differences in the conversion rate to cycloguanil.[3]

    • Action: If working with higher-order animals or in clinical trials, consider pharmacogenomic testing for relevant CYP alleles. In preclinical models, ensure the use of a genetically homogenous animal strain to minimize this source of variability.

  • Evaluate GI Transit and pH-Dependent Precipitation:

    • Hypothesis: Even with an enhanced formulation, if the drug precipitates out of solution as it moves down the GI tract, absorption will be erratic.

    • Action: For ASDs, include a "precipitation inhibitor" polymer (like HPMC-AS) in your formulation.[12] For LBFs, ensure your formulation is robust to dilution and can maintain the drug in a solubilized state across a range of pH values representative of the small intestine. Perform in vitro dispersion tests in buffers of varying pH (e.g., 5.5, 6.8, 7.4) to check for any signs of drug precipitation.

Part 3: Data & Visualization

Table 1: Example Data for Chlorproguanil Formulation Strategies
Formulation StrategyDrug Loading (% w/w)Key CharacterizationSolubility Increase (vs. Free Base)
Unprocessed Drug 100%Crystalline (PXRD)1x
ASD (1:2 Drug:PVP K30) 33%Amorphous (PXRD), Tg=135°C~50x
SEDDS 10%Droplet Size: ~85 nmMaintained in solution
Nanosuspension 20%Particle Size: ~250 nm~15x (apparent solubility)
Diagrams

G start Start: Poorly Soluble Chlorproguanil solubility_check Assess Physicochemical Properties (pKa, logP) start->solubility_check strategy_decision Select Primary Strategy solubility_check->strategy_decision asd Amorphous Solid Dispersion (ASD) strategy_decision->asd Thermally Stable? lbf Lipid-Based Formulation (LBF) strategy_decision->lbf High logP? nano Nanosuspension strategy_decision->nano Poor Lipid Solubility? asd_char Characterize: PXRD, DSC, Dissolution asd->asd_char lbf_char Characterize: Droplet Size, PDI, Dispersion Test lbf->lbf_char nano_char Characterize: Particle Size, Zeta, Dissolution nano->nano_char invivo In Vivo PK Study asd_char->invivo lbf_char->invivo nano_char->invivo

Caption: Decision workflow for formulation strategy selection.

SEDDS_Mechanism cluster_formulation 1. Oral Administration cluster_gi 2. In GI Tract cluster_absorption 3. Absorption sedds_capsule SEDDS Capsule (Drug in Oil/Surfactant) emulsification Spontaneous Emulsification with Aqueous Fluids sedds_capsule->emulsification micelles Fine Oil Droplets/ Mixed Micelles Formed (Drug Solubilized) emulsification->micelles enterocyte Intestinal Enterocyte micelles->enterocyte portal_vein Portal Vein (To Liver) enterocyte->portal_vein Standard Absorption lymph Lymphatic System (Bypasses Liver) enterocyte->lymph Lipid Uptake

Caption: How SEDDS enhances drug absorption in the GI tract.

References

  • Aenova Group. (n.d.). Insights: Lipid-Based Formulations for Poorly Soluble Drugs. Retrieved from [Link][15]

  • Singh, B., & Beg, S. (2013). Lipid-Based Drug Delivery Systems. Journal of Pharmaceutical Research, 12(3), 83.[16]

  • Jojo, G. M., et al. (2024). Nanosuspensions: Enhancing drug bioavailability through nanonization. World Journal of Advanced Research and Reviews, 22(3), 1335-1345.[20]

  • Shaikh, J., et al. (2013). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. Journal of Drug Delivery, 2013, 819340.[18]

  • Alhareth, K., et al. (2021). Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents. Drug Delivery, 28(1), 1197-1216.[11]

  • Ascendia Pharma. (2020, April 1). Benefits of Lipid-based Delivery Systems in Poorly Soluble Drugs. Retrieved from [Link][17]

  • Hilaris Publisher. (2024, May 29). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Formulation Science & Bioavailability, 8, 212.[25]

  • Ascendia Pharma. (n.d.). AmorSol® - Amorphous Solid Dispersion Technology. Retrieved from [Link][14]

  • Kumar, P., et al. (2025, September 22). Nanosuspension: A Propitious Drug Delivery Approach to Enhance Solubility and Bioavailability of Poorly Soluble Drugs-Review. Current Metabolomics and Systems Biology.[21]

  • GSC Online Press. (2024, June 24). A review on amorphous solid dispersions for improving physical stability and dissolution: Role of polymers. GSC Biological and Pharmaceutical Sciences, 27(3), 156-167.[12]

  • Patel, V. R., & Agrawal, Y. K. (2011). Nanosuspension: An approach to enhance solubility of drugs. Journal of Advanced Pharmaceutical Technology & Research, 2(2), 81-87.[24]

  • Uppal, A. (2015, September 3). Spray Drying: Solving solubility issues with amorphous solid dispersions. European Pharmaceutical Review.[13]

  • Shrestha, H., et al. (2023). Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. Frontiers in Drug Delivery, 3, 123456.[26]

  • International Journal of Pharmacy and Biological Sciences. (n.d.). NANOSUSPENSION: BIOAVAILABILITY ENHANCING NOVEL APPROACH. Retrieved from [Link][22]

  • Patel, M. R., & Patel, R. B. (2010). NANOSUSPENSION: AN ATTEMPT TO ENHANCE BIOAVAILABILITY OF POORLY SOLUBLE DRUGS. International Journal of Pharmaceutical Sciences and Research, 1(9), 1-13.[23]

  • Li, P., et al. (2016). Bioavailability Improvement Strategies for Poorly Water-Soluble Drugs Based on the Supersaturation Mechanism: An Update. AAPS PharmSciTech, 17(4), 837-848.[9]

  • ResearchGate. (n.d.). Strategies for enhancing oral bioavailability of poorly soluble drugs. Retrieved from [Link][27]

  • Watt, G., et al. (1988). Pharmacokinetics of Chlorproguanil in Man after a Single Oral Dose of Lapudrine. Chemotherapy, 34(4), 279-283.[2]

  • Miller, A. K., et al. (2009). Pharmacokinetics of chlorproguanil, dapsone, artesunate and their major metabolites in patients during treatment of acute uncomplicated Plasmodium falciparum malaria. European Journal of Clinical Pharmacology, 65(10), 977-987.[28]

  • Sim, I. (2012, May 25). Single-dose pharmacokinetics of anti-malarial chlorproguanil and its active metabolite chlorcycloguanil in healthy adult volunteers. University of Bradford.[3]

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Chlorproguanil Hydrochloride? Retrieved from [Link][1]

  • Ebeshi, B. U., et al. (2009). A RAPID AND SENSITIVE HPLC METHOD FOR THE ANALYSIS OF PROGUNAIL AND CYCLOGUANIL IN PLASMA: APPLICATION TO SINGLE DOSE PHARMACOKINETICS IN HEALTHY NIGERIAN SUBJECTS. Journal of Applied Sciences Research, 5(7), 834-839.[29]

  • Hodel, E. M., et al. (2007). Simultaneous determination of monodesethylchloroquine, chloroquine, cycloguanil and proguanil on dried blood spots by reverse-phase liquid chromatography. Journal of Chromatography B, 848(2), 334-340.[6]

  • ResearchGate. (n.d.). Pharmacokinetics of Chlorproguanil in Man after a Single Oral Dose of Lapudrine. Retrieved from [Link][30]

  • National Center for Biotechnology Information. (n.d.). Chlorproguanil. PubChem Compound Database. Retrieved from [Link][31]

  • ResearchGate. (n.d.). Sensitive high performance liquid chromatographic method for the determination of proguanil and its metabolites, cycloguanil and 4-chlorophenylbiguanide in urine and plasma. Retrieved from [Link][7]

  • ResearchGate. (n.d.). Simultaneous determination of monodesethylchloroquine, chloroquine, cycloguanil and proguanil on dried blood spots by reverse-phase liquid chromatography | Request PDF. Retrieved from [Link][32]

  • ResearchGate. (n.d.). Sensitive high performance liquid chromatographic method for the determination of proguanil and its metabolites, cycloguanil and. Retrieved from [Link][8]

  • IntechOpen. (2011). Next-Generation Antimalarial Drugs: Hybrid Molecules as a New Strategy in Drug Design. In Malaria.[33]

  • Bukirwa, H., & Garner, P. (2003). Chlorproguanil-dapsone for treating uncomplicated malaria. Cochrane Database of Systematic Reviews, (1), CD004386.[34]

  • Mutabingwa, T., et al. (2001). Chlorproguanil-dapsone for treatment of drug-resistant falciparum malaria in Tanzania. The Lancet, 358(9289), 1218-1223.[35]

  • ResearchGate. (n.d.). Chlorproguanil-dapsone for treating uncomplicated malaria | Request PDF. Retrieved from [Link][36]

  • Patsnap Synapse. (2024, June 14). What is Chlorproguanil Hydrochloride used for? Retrieved from [Link][37]

  • Inxight Drugs. (n.d.). CHLORPROGUANIL. Retrieved from [Link][5]

  • National Center for Biotechnology Information. (n.d.). Chlorproguanil | C11H15Cl2N5 | CID 9571037. PubChem. Retrieved from [Link][38]

Sources

Optimization

Minimizing off-target effects of Cloguanamil in experiments

A Researcher's Guide to Minimizing Off-Target Effects in Experiments Welcome to the technical support center for Cloguanamil. As Senior Application Scientists, we understand that robust and reproducible experimental outc...

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Author: BenchChem Technical Support Team. Date: April 2026

A Researcher's Guide to Minimizing Off-Target Effects in Experiments

Welcome to the technical support center for Cloguanamil. As Senior Application Scientists, we understand that robust and reproducible experimental outcomes are paramount. This guide is designed to provide you with in-depth troubleshooting strategies and frequently asked questions (FAQs) to help you confidently navigate the use of Cloguanamil, ensuring your results are attributable to its on-target activity. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our recommendations in authoritative scientific literature.

Introduction to Cloguanamil and Off-Target Effects

Cloguanamil is an analogue of Cycloguanil, the active metabolite of the antimalarial drug Proguanil.[1][2] Its primary mechanism of action is the inhibition of dihydrofolate reductase (DHFR), a critical enzyme in folate metabolism.[1][3][4] By inhibiting DHFR, Cloguanamil disrupts the synthesis of nucleic acids and certain amino acids, which is essential for cell proliferation.[3] This has led to its reinvestigation as a potential anti-cancer agent.[1][4]

However, like many small molecule inhibitors, Cloguanamil has the potential to interact with proteins other than its intended target, leading to "off-target" effects. These unintended interactions can complicate data interpretation, produce misleading results, and obscure the true biological role of the primary target. This guide provides a framework for minimizing and identifying these effects.

Frequently Asked Questions (FAQs)
Q1: What is the established on-target mechanism of action for Cloguanamil?

Cloguanamil's primary target is Dihydrofolate Reductase (DHFR).[1][4] It functions as a competitive inhibitor, binding to the active site of the DHFR enzyme and preventing the binding of its natural substrate, dihydrofolate (DHF).[3] This inhibition blocks the conversion of DHF to tetrahydrofolate (THF), a crucial one-carbon donor for the synthesis of purines, thymidylate, and several amino acids. The disruption of folate metabolism ultimately halts DNA synthesis and cell growth.[3] Recent studies have also shown that DHFR inhibition by Cycloguanil and its analogues can block downstream signaling, including the transcriptional activity of STAT3.[1]

cluster_pathway On-Target Pathway of Cloguanamil Cloguanamil Cloguanamil DHFR DHFR Cloguanamil->DHFR Inhibits THF Tetrahydrofolate (THF) DHFR->THF Catalyzes STAT3 STAT3 Activity DHFR->STAT3 Regulates DHF Dihydrofolate (DHF) DHF->DHFR Substrate Metabolism Folate Metabolism (e.g., Nucleotide Synthesis) THF->Metabolism Required for Proliferation Cell Proliferation Metabolism->Proliferation Supports STAT3->Proliferation Supports

Caption: On-target pathway of Cloguanamil via DHFR inhibition.

Q2: How can I determine the optimal concentration of Cloguanamil for my experiments?

Using the correct concentration is the most critical step in minimizing off-target effects. The goal is to use the lowest concentration that elicits the desired on-target effect without engaging lower-affinity off-target proteins.[5] To achieve this, you must experimentally determine the IC50 (or EC50) in your specific cellular system. A concentration range of 1-10x the cellular IC50 is often recommended for subsequent experiments, but this should be validated.

A robust method involves measuring the phosphorylation or activity status of a downstream effector of the target pathway. Since DHFR inhibition can affect STAT3 activity, assessing STAT3 phosphorylation (p-STAT3) can serve as a functional readout of on-target engagement.[1]

Protocol: Determining Cellular IC50 via Western Blot

  • Cell Plating: Plate your cells of interest at a consistent density (e.g., 1 x 10^6 cells/well in a 6-well plate) and allow them to adhere overnight.

  • Compound Treatment: Prepare a serial dilution of Cloguanamil (e.g., from 0.1 nM to 10 µM). Treat the cells for a predetermined time (e.g., 2-24 hours, depending on pathway dynamics). Include a vehicle-only control (e.g., DMSO).

  • Cell Lysis: After treatment, wash the cells with ice-cold PBS. Lyse the cells using a suitable lysis buffer supplemented with protease and phosphatase inhibitors to preserve protein modifications.

  • Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay to ensure equal loading.

  • Western Blot Analysis: Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Immunoblotting: Probe the membrane with a primary antibody specific for a downstream marker (e.g., p-STAT3). Also, probe for total STAT3 and a loading control (e.g., GAPDH or β-actin) to normalize the data.

  • Densitometry and Analysis: Quantify the band intensities for the phosphorylated protein and normalize them to the total protein and the loading control. Plot the percentage of inhibition against the logarithm of the Cloguanamil concentration and fit the data using a non-linear regression model to calculate the IC50 value.[5]

Q3: What are the essential controls to confirm my observed phenotype is due to DHFR inhibition?

Attributing an observed cellular phenotype solely to the inhibition of a primary target requires rigorous validation. Several orthogonal approaches should be used to build confidence that the effect is "on-target."

  • Control 1: Structurally Unrelated Inhibitor: Use another well-characterized DHFR inhibitor with a different chemical scaffold, such as Methotrexate or Pyrimethamine.[1][6] If this second inhibitor reproduces the phenotype observed with Cloguanamil, it strongly suggests the effect is mediated by DHFR inhibition and not by a unique off-target interaction of the Cloguanamil scaffold.[5]

  • Control 2: Genetic Target Inactivation: The gold standard for target validation is to use genetic tools to eliminate the target protein. Use siRNA or shRNA to transiently knock down DHFR expression, or use CRISPR/Cas9 to create a stable DHFR knockout cell line. If the phenotype observed with Cloguanamil is mimicked by the genetic inactivation of DHFR, it provides powerful evidence for an on-target mechanism.[5]

  • Control 3: Rescue Experiments: In a rescue experiment, you can attempt to reverse the effect of the inhibitor by providing the downstream product of the inhibited enzyme. For a DHFR inhibitor, this can be challenging, but supplementing the media with key metabolites like thymidine and hypoxanthine may partially rescue the antiproliferative effects, confirming that the phenotype is linked to the disruption of folate metabolism.

Q4: My results are unexpected. How do I troubleshoot for potential off-target effects?

Unexpected or inconsistent results warrant a systematic investigation to rule out off-target activity. The following workflow provides a logical sequence of experiments to dissect the observed phenotype.

cluster_workflow Troubleshooting Workflow for Off-Target Effects Start Unexpected Phenotype Observed with Cloguanamil ConfirmDose Confirm On-Target Engagement at Experimental Dose (e.g., p-STAT3 Western Blot) Start->ConfirmDose TestOrthogonal Test Structurally Unrelated DHFR Inhibitor (e.g., Methotrexate) ConfirmDose->TestOrthogonal PhenotypeReproduced Phenotype Reproduced? TestOrthogonal->PhenotypeReproduced GeneticKO Perform Genetic Knockdown/out of DHFR (siRNA/CRISPR) PhenotypeReproduced->GeneticKO Yes OffTarget High Confidence: Off-Target Effect PhenotypeReproduced->OffTarget No PhenotypeMimicked Phenotype Mimicked? GeneticKO->PhenotypeMimicked OnTarget High Confidence: On-Target Effect PhenotypeMimicked->OnTarget Yes PhenotypeMimicked->OffTarget No Profiling Consider Proteome-Wide Off-Target Profiling OffTarget->Profiling

Caption: A logical workflow for investigating unexpected experimental outcomes.

Q5: How can I proactively identify potential off-targets of Cloguanamil?

While the troubleshooting workflow helps validate a specific phenotype, you may want to identify unknown off-targets in an unbiased manner. Modern chemoproteomic techniques are powerful for this purpose.

  • Affinity Purification-Mass Spectrometry (AP-MS): This involves immobilizing a Cloguanamil derivative onto a solid support (like beads) and incubating it with cell lysate. Proteins that bind to the compound are "pulled down," identified, and quantified by mass spectrometry.[7]

  • Thermal Proteome Profiling (TPP): TPP measures changes in the thermal stability of thousands of proteins in response to drug binding. When a drug binds to a protein, it typically stabilizes it, increasing its melting temperature. By comparing the melting curves of all detectable proteins in treated vs. untreated cells, one can identify direct targets and off-targets.[8]

These methods are specialized and often performed in collaboration with proteomics core facilities, but they provide a global view of a compound's interaction landscape within the cell.

Data Summary: Selectivity of DHFR Inhibitors

Selectivity is a key aspect of minimizing off-target effects. An ideal inhibitor shows high potency against the target of interest (e.g., parasitic or cancer cell DHFR) while having low potency against orthologs (e.g., human DHFR) or other proteins. The following table, adapted from literature data, illustrates the differential inhibitory activity of Cycloguanil and other DHFR inhibitors.[6]

CompoundPlasmodium falciparum (Susceptible) IC50 (nM)Human DHFR IC50 (µM)Selectivity Index (Human/Plasmodium)
Cycloguanil 11.1~1~90
Pyrimethamine 15.4~1~65
Methotrexate Not specified0.000177N/A (Potent human DHFR inhibitor)
Note: IC50 values can vary between studies. Data is for illustrative purposes to highlight the concept of selectivity.[6]
References
  • BenchChem. (n.d.). Technical Support Center: Managing Off-Target Effects of Kinase Inhibitors. Retrieved from BenchChem website.[5]

  • Gampala, S., Hall, C. D., Gaur, S., Livezey, J., Garlich, J. R., & Arcaroli, J. J. (2023). Cycloguanil and Analogues Potently Target DHFR in Cancer Cells to Elicit Anti-Cancer Activity. Metabolites, 13(2), 151. [Link][1][4]

  • BenchChem. (n.d.). Cycloguanil as an Inhibitor of Plasmodium Dihydrofolate Reductase: A Technical Guide. Retrieved from BenchChem website.[3]

  • Wikipedia. (n.d.). Cycloguanil. Retrieved from [Link][2]

  • BenchChem. (n.d.). Validating Cycloguanil as a Selective DHFR Inhibitor: A Comparative Guide. Retrieved from BenchChem website.[6]

  • Wodtke, R., & Pietzsch, J. (2014). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology, 10(1), 53-63. [Link][7]

  • Kairos Discovery. (2025, May 14). Overcoming Limitations of Kinase Inhibitors in Cancer Therapy. Retrieved from Kairos Discovery website.[9]

  • Plescia, C., & Savva, D. (2017). Computational-experimental approach to drug-target interaction mapping: A case study on kinase inhibitors. PLOS Computational Biology, 13(8), e1005678. [Link][8]

Sources

Troubleshooting

Technical Support Center: Method Development for Separating Cloguanamil from its Isomers

Welcome to the technical support center dedicated to the analytical challenges of Cloguanamil. As the active metabolite of the antimalarial drug Proguanil, Cloguanamil possesses a chiral center, meaning it exists as enan...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center dedicated to the analytical challenges of Cloguanamil. As the active metabolite of the antimalarial drug Proguanil, Cloguanamil possesses a chiral center, meaning it exists as enantiomers. These stereoisomers can exhibit different pharmacological and toxicological profiles.[1][2] Therefore, developing robust analytical methods to separate and quantify these isomers, along with any potential constitutional isomers or process-related impurities, is a regulatory and scientific necessity.[3][4]

This guide is structured to provide you, our fellow researchers and drug development professionals, with both foundational knowledge and actionable troubleshooting advice. We will explore the critical physicochemical properties of Cloguanamil, detail starting protocols for High-Performance Liquid Chromatography (HPLC), and offer solutions to common issues you may encounter.

Section 1: Understanding the Analyte - The "Why" Behind the Method

Effective method development begins with a deep understanding of the analyte's physicochemical properties. Cloguanamil is a triazine derivative and a basic compound. Its behavior in a chromatographic system is governed by properties like its pKa (acid dissociation constant) and LogP (partition coefficient).[5][6]

  • pKa : This value indicates the pH at which the compound is 50% ionized. For a basic compound like Cloguanamil, at a pH below its pKa, it will be protonated (cationic), and at a pH above its pKa, it will be in its neutral form. This is the single most important parameter for controlling retention in reversed-phase HPLC.[6][7]

  • LogP/LogD : LogP measures the lipophilicity of the neutral form of a molecule, while LogD measures it at a specific pH, accounting for both neutral and ionized forms.[6] These values help predict how strongly the analyte will interact with the non-polar stationary phase in reversed-phase chromatography.

PropertyEstimated ValueImplication for HPLC Method Development
pKa ~10.5 (basic)To ensure consistent retention and good peak shape in reversed-phase HPLC, the mobile phase pH should be controlled with a buffer at least 2 pH units away from the pKa. For Cloguanamil, a low pH (e.g., 2.5-3.5) or a high pH (e.g., >12.5, if the column allows) is recommended. Working near the pKa can lead to split peaks and shifting retention times.
LogP ~2.0-2.5This moderate lipophilicity suggests that standard C18 or C8 columns are excellent starting points for reversed-phase separation.[8]
Section 2: Core Methodologies - A Dual HPLC Approach

Separating all possible isomers of Cloguanamil requires a dual strategy: an achiral method for constitutional isomers and diastereomers, and a chiral method for enantiomers.

Workflow for Cloguanamil Isomer Separation

G cluster_0 Phase 1: Initial Assessment cluster_1 Phase 2: Method Selection cluster_2 Phase 3: Optimization & Validation Analyte Cloguanamil Sample (with potential isomers) Achiral Achiral RP-HPLC Screening (C18, Phenyl-Hexyl) Analyte->Achiral Inject Decision All Isomers Resolved? Achiral->Decision Chiral Chiral HPLC Screening (Polysaccharide CSPs) Decision->Chiral No (Co-eluting enantiomers) Optimize Optimize Mobile Phase, Temperature, Flow Rate Decision->Optimize Yes (Diastereomers only) Chiral->Optimize Validate Method Validation (ICH Guidelines) Optimize->Validate G cluster_resolution Poor Resolution / Co-elution cluster_shape Poor Peak Shape (Tailing/Fronting) cluster_retention Drifting Retention Times Problem Observed Problem Res_Cause1 Suboptimal Mobile Phase (Wrong pH, % Organic) Problem->Res_Cause1 Shape_Cause1 Column Overload Problem->Shape_Cause1 Ret_Cause1 Poor Column Equilibration Problem->Ret_Cause1 Res_Sol1 Adjust pH (for RP) Modify organic % or gradient slope Res_Cause1->Res_Sol1 Res_Cause2 Incorrect Column Choice Res_Sol2 Try different stationary phase (e.g., Phenyl for RP, different CSP for Chiral) Res_Cause2->Res_Sol2 Res_Cause3 Temperature Not Optimized Res_Sol3 Vary temperature in 5°C increments Res_Cause3->Res_Sol3 Shape_Sol1 Reduce injection volume or sample concentration Shape_Cause1->Shape_Sol1 Shape_Cause2 Secondary Interactions (e.g., silanol activity) Shape_Sol2 Use low pH mobile phase with buffer (for bases on RP) Shape_Cause2->Shape_Sol2 Shape_Cause3 Sample Solvent Mismatch Shape_Sol3 Dissolve sample in initial mobile phase Shape_Cause3->Shape_Sol3 Ret_Sol1 Increase equilibration time (10-15 column volumes) Ret_Cause1->Ret_Sol1 Ret_Cause2 Inconsistent Mobile Phase Ret_Sol2 Prepare fresh mobile phase daily Ensure pump is degassed Ret_Cause2->Ret_Sol2 Ret_Cause3 Temperature Fluctuation Ret_Sol3 Use a column thermostat Ret_Cause3->Ret_Sol3

Caption: A logic tree to diagnose and solve common HPLC separation problems.

Q1: My Cloguanamil isomers are co-eluting or have very poor resolution (Rs < 1.5) on a C18 column. What should I do?

A: Achieving baseline separation for structurally similar isomers is a common challenge. [8]Here are several strategies, starting with the simplest:

  • Optimize Mobile Phase Composition :

    • Adjust Organic Modifier : Systematically vary the gradient slope. A shallower gradient often improves the resolution of closely eluting peaks. If using acetonitrile, try substituting it with methanol, as it can offer different selectivity. [8] * Fine-tune pH : The retention of Cloguanamil is highly dependent on pH. [7]Small adjustments to the mobile phase pH (e.g., from 3.0 to 2.8 or 3.2) can alter selectivity and improve separation.

  • Adjust Column Temperature : Temperature affects both the mobile phase viscosity and the thermodynamics of analyte-stationary phase interactions. [8]Experiment with different column temperatures (e.g., 25°C, 30°C, 35°C). Sometimes a lower temperature can enhance selectivity.

  • Change Stationary Phase : If mobile phase optimization is insufficient, the column chemistry is the next logical step. A Phenyl or PFP column can provide alternative selectivity for aromatic compounds compared to a standard C18. [8] Q2: I'm seeing significant peak tailing for my Cloguanamil peak.

A: Peak tailing for basic compounds like Cloguanamil in reversed-phase HPLC is often caused by secondary interactions with acidic silanol groups on the silica surface.

  • Check Mobile Phase pH : Ensure your mobile phase is adequately buffered at a low pH (e.g., < 3.5). This keeps the Cloguanamil protonated and minimizes interactions with deprotonated silanols.

  • Reduce Sample Concentration : Overloading the column is a frequent cause of peak distortion. Dilute your sample by a factor of 10 and reinject to see if the peak shape improves.

  • Check for Column Contamination : Strongly retained impurities from previous injections can bind to the column head and cause tailing. Flush the column with a strong solvent (as per the manufacturer's instructions) or replace the guard column. [9] Q3: My retention times are drifting from one injection to the next.

A: Unstable retention times compromise the reliability of your results. [10]

  • Ensure Proper Equilibration : Before starting your analytical run, ensure the column is fully equilibrated with the initial mobile phase. A stable baseline is a good indicator, but it's best practice to equilibrate for at least 10-15 column volumes. [9][10]* Control Temperature : A change of just 1°C can alter retention times by 1-2%. [8]Using a thermostatically controlled column compartment is essential for reproducible results.

  • Check Pump Performance : Air bubbles in the pump or faulty check valves can cause inconsistent flow rates and, consequently, variable retention times. [7]Degas your mobile phase thoroughly and perform regular pump maintenance.

Q4: I have successfully separated two peaks using a chiral column, but how do I know which enantiomer is which?

A: This is a critical question. Chromatographic separation alone does not identify the absolute configuration of the enantiomers.

  • Use a Reference Standard : The most straightforward method is to inject a pure, commercially available standard of one of the enantiomers (e.g., S-Cloguanamil). The peak that matches the retention time of the standard can be identified.

  • Advanced Detection : A chiral detector (like a Circular Dichroism detector) placed after the UV detector can provide information on the optical rotation of each eluting peak, allowing you to distinguish between the (+) and (-) enantiomers.

  • Preparative Separation and Analysis : If standards are unavailable, you can use preparative chiral HPLC to isolate each peak. The absolute configuration of the isolated fractions can then be determined using techniques like X-ray crystallography or by comparing their optical rotation to literature values.

References
  • Benchchem. (n.d.). Technical Support Center: Troubleshooting HPLC Separation of Isoquinoline Isomers. Benchchem.
  • Yuan, B. (2022). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Pharmaceutical and Analytical Acta, 13:674.
  • Ali, I., et al. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Molecules, 28(15), 5899.
  • Le, N. D., et al. (2020). Separating chiral isomers of amphetamine and methamphetamine using chemical derivatization and differential mobility spectrometry. Journal of Mass Spectrometry, 55(11), e4627. Retrieved from [Link]

  • Kromidas, S. (n.d.). HPLC Troubleshooting Guide.
  • Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex.
  • SCION Instruments. (n.d.). HPLC Troubleshooting Guide. SCION Instruments. Retrieved from [Link]

  • Avdeef, A., et al. (n.d.). Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. ResearchGate. Retrieved from [Link]

  • Aboul-Enein, H. Y. (2009). Chiral Drug Separation. In Encyclopedia of Analytical Chemistry. John Wiley & Sons, Ltd.
  • Dong, M. W. (2018). Separation Science in Drug Development, Part 3: Analytical Development. LCGC North America, 36(4), 254-265. Retrieved from [Link]

  • De Abeywickrama, G., et al. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International, 36(1), 20-25.
  • Reddy, G. S., et al. (2013). Detection, Isolation and Characterization of Principal Synthetic Route Indicative Impurities in Verapamil Hydrochloride. Scientia Pharmaceutica, 81(3), 663–676. Retrieved from [Link]

  • Box, K., & Comer, J. (2008). Using measured pKa, LogP and solubility to investigate supersaturation and predict BCS class. Current Drug Metabolism, 9(9), 869-878. Retrieved from [Link]

  • Welch Materials. (2026). The Critical Role of Chiral Separation and Its Modern Solutions. Welch Materials. Retrieved from [Link]

  • Reasor, M. J., et al. (2004). Use of physicochemical calculation of pKa and CLogP to predict phospholipidosis-inducing potential: a case study with structurally related piperazines. Journal of Toxicology and Environmental Health, Part A, 67(8-10), 799-815. Retrieved from [Link]

  • Ilisz, I., et al. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Journal of Pharmaceutical and Biomedical Analysis, 205, 114321. Retrieved from [Link]

  • Ismail, O. V., et al. (2023). Recent trends in fast and high-throughput chiral high-performance liquid chromatography for the analysis of bioactive compounds. Journal of Pharmaceutical and Biomedical Analysis, 235, 115654.
  • Green, M. (2024). LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties.
  • Al-Ados, O. H., et al. (2023). Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology. Molecules, 28(24), 8031. Retrieved from [Link]

  • Saravanan, G., et al. (2012). Synthesis of impurities of proguanil hydrochloride, an antimalarial drug. Der Pharma Chemica, 4(6), 2293-2298. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative analysis of Cloguanamil versus cycloguanil

Comparative Analysis of Cloguanamil versus Cycloguanil: Mechanisms, Efficacy, and Experimental Validation in Antimalarial Drug Development Introduction As a Senior Application Scientist specializing in antimalarial drug...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Analysis of Cloguanamil versus Cycloguanil: Mechanisms, Efficacy, and Experimental Validation in Antimalarial Drug Development

Introduction As a Senior Application Scientist specializing in antimalarial drug development, I frequently evaluate diverse chemical scaffolds to overcome the persistent threat of Plasmodium falciparum resistance. Two compounds of historical and mechanistic interest are Cycloguanil and Cloguanamil . While cycloguanil is a well-characterized triazine and the active metabolite of the prodrug proguanil[1], cloguanamil is a lesser-known arylamidinourea developed in the 1970s by Wellcome Research Laboratories through early predictive physicochemical modeling[2].

This guide provides an objective, comparative analysis of these two compounds, dissecting their structural properties, mechanisms of action, and the self-validating experimental protocols required to benchmark their efficacy.

Structural and Physicochemical Profiling

Understanding the causality behind a drug's efficacy begins with its physicochemical properties.

  • Cycloguanil : A highly hydrophilic triazine derivative (LogP ~ -0.83). Its chemical structure mimics the natural substrate dihydrofolate (DHF), allowing it to bind with high affinity to the active site of the DHFR enzyme[1]. Because of its hydrophilicity, its parent compound, proguanil, is often administered as a prodrug to improve oral bioavailability and distribution before hepatic metabolism converts it to the active cycloguanil[3].

  • Cloguanamil : An arylamidinourea (1-Amidino-3-(3-chloro-4-cyanophenyl)urea) characterized by a significantly higher lipophilicity (LogP ~ 2.02). The inclusion of chloro and cyano substituents on the phenyl ring was a deliberate design choice derived from quantitative structure-activity relationship (QSAR) studies to optimize erythrocyte penetration and parasite membrane partitioning[2].

Table 1: Comparative Physicochemical Properties

PropertyCycloguanilCloguanamil
Chemical Class Triazine derivativeArylamidinourea
CAS Number 516-21-221702-93-2
Molecular Formula C11H14ClN5C9H8ClN5O
Molecular Weight 251.72 g/mol 237.65 g/mol
LogP (Predicted) -0.832.02
Primary Target P. falciparum DHFRNon-DHFR / Membrane interactions
Metabolic Precursor ProguanilN/A (Directly active)

Mechanisms of Action: Causality and Pathways

Cycloguanil: The Canonical DHFR Inhibitor Cycloguanil functions as a competitive inhibitor of Plasmodium falciparum dihydrofolate reductase (PfDHFR)[1]. By physically obstructing the access of DHF to the catalytic site, it prevents the NADPH-dependent reduction of DHF to tetrahydrofolate (THF)[1]. The resulting depletion of the THF pool disrupts the synthesis of purines and thymidylate, ultimately leading to parasitic cell cycle arrest and death[1]. Complementation assays have demonstrated that cycloguanil specifically targets PfDHFR with no other significant targets identified within the parasite, distinguishing its mechanism entirely from its parent prodrug, proguanil[4].

FolatePathway DHF Dihydrofolate (DHF) THF Tetrahydrofolate (THF) DHF->THF Reduction DNA Nucleic Acid Synthesis THF->DNA 1-C Transfer DHFR PfDHFR Enzyme DHFR->DHF Catalysis CG Cycloguanil CG->DHFR Competitive Inhibition

Mechanism of Action: Cycloguanil competitively inhibits PfDHFR, blocking THF production.

Cloguanamil: The Lipophilic Disruptor Unlike cycloguanil, cloguanamil does not act as a canonical DHFR inhibitor. The arylamidinourea class was synthesized to exploit distinct physicochemical-activity relationships[2]. Its high lipophilicity correlates with strong binding to hemoglobin and enhanced partitioning into the lipid bilayers of the infected erythrocyte[5]. This suggests a mechanism of action driven by structural disruption or non-specific accumulation within the parasite's food vacuole, bypassing the point mutations in the dhfr gene that confer resistance to cycloguanil[1].

Experimental Methodologies: Self-Validating Systems

To objectively compare the performance of these compounds, we must employ orthogonal, self-validating assay systems. Below are the standardized protocols used in our laboratory.

Protocol A: In Vitro Antimalarial Susceptibility (SYBR Green I Assay) Causality: Mature human erythrocytes lack a nucleus and DNA. Therefore, any double-stranded DNA (dsDNA) detected in the culture is strictly parasitic. SYBR Green I dye exhibits a massive fluorescence enhancement upon binding dsDNA, providing a direct, quantitative readout of parasite proliferation. Self-Validation: The inclusion of both a vehicle control (DMSO) and reference drugs (Chloroquine and Artemisinin) ensures the assay's dynamic range is calibrated. Testing across both CQ-sensitive (3D7) and CQ-resistant (W2) strains validates cross-resistance profiles.

  • Culture Preparation: Maintain P. falciparum cultures in O+ human erythrocytes at 2% hematocrit in RPMI 1640 medium supplemented with 0.5% Albumax II.

  • Drug Plating: In a 96-well plate, prepare serial dilutions of Cycloguanil and Cloguanamil (range: 0.1 nM to 10 μM) in triplicate.

  • Incubation: Add parasite culture (0.3% initial parasitemia) to the drug plates. Incubate for 72 hours at 37°C under a specialized gas mixture (5% CO2, 5% O2, 90% N2).

  • Lysis and Staining: Add 100 μL of SYBR Green I lysis buffer (containing 20 mM Tris, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100, and 1X SYBR Green I) to each well. Incubate in the dark for 1 hour at room temperature.

  • Data Acquisition: Measure fluorescence using a microplate reader (Excitation: 485 nm; Emission: 530 nm)[1].

  • Analysis: Normalize fluorescence to the vehicle control (100% viability) and plot against the log of the drug concentration to calculate the IC50 via non-linear regression[1].

Protocol S1 1. Culture P. falciparum in Human Erythrocytes S2 2. Prepare Drug Dilutions (Cycloguanil vs Cloguanamil) S1->S2 S3 3. Incubate 72h at 37°C (5% CO2, 5% O2) S2->S3 S4 4. Add SYBR Green I Lysis Buffer S3->S4 S5 5. Measure Fluorescence (Ex: 485nm, Em: 530nm) S4->S5 S6 6. Calculate IC50 (Non-linear Regression) S5->S6

Standardized in vitro SYBR Green I fluorescence assay workflow for antimalarial screening.

Protocol B: Recombinant PfDHFR Inhibition Assay Causality: To definitively prove that cycloguanil acts via DHFR inhibition while cloguanamil does not, a cell-free enzymatic assay is required. This assay measures the decrease in absorbance at 340 nm, which corresponds to the oxidation of the cofactor NADPH to NADP+ as DHF is reduced to THF. Self-Validation: A baseline reading without the inhibitor establishes the uninhibited Vmax. If cycloguanil halts the absorbance drop while cloguanamil shows no effect, target specificity is confirmed.

  • Reaction Mix: Prepare a reaction buffer containing 50 mM TES (pH 7.0), 75 mM β-mercaptoethanol, 1 mg/mL BSA, and 100 μM NADPH.

  • Enzyme Addition: Add 10 nM of purified recombinant PfDHFR to the reaction mix.

  • Inhibitor Incubation: Add varying concentrations of Cycloguanil or Cloguanamil. Incubate for 10 minutes at 25°C.

  • Initiation: Initiate the reaction by adding 10 μM DHF.

  • Kinetic Measurement: Monitor the decrease in absorbance at 340 nm continuously for 5 minutes. Calculate the initial velocity and determine the Ki for each compound.

Conclusion

While cycloguanil remains a foundational tool for understanding antifolate mechanisms and DHFR resistance in Plasmodium falciparum[1], its clinical utility is limited by point mutations in the dhfr active site[1]. Cloguanamil, representing the arylamidinourea class, offers a mechanistically distinct alternative[2]. By leveraging predictive physicochemical properties to drive lipophilicity and membrane interactions[2], compounds like cloguanamil bypass classical antifolate resistance, highlighting the importance of structural diversity in modern drug development pipelines.

References

  • Cycloguanil Source: Wikipedia URL:[Link]

  • What is the mechanism of Proguanil Hydrochloride? Source: Patsnap Synapse URL:[Link]

  • The selection of arylamidinourea antimalarials by their predicted physicochemical properties Source: National Institutes of Health (NIH) / Br J Pharmacol. URL:[Link]

  • Forecasting the antimalarial activities of arylamidinoureas from their measured physicochemical properties Source: SciSpace URL:[Link]

  • Anti-malarial compounds. TerraQSAR™ - LOGP computed octanol/water partition coefficients (CLOGPs) Source: TerraBase Inc. URL:[Link]

Sources

Safety & Regulatory Compliance

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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